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  • Product: Hexamethyl-D18-disilane
  • CAS: 61123-71-5

Core Science & Biosynthesis

Foundational

Hexamethyl-D18-disilane: Technical Specifications and Applications in Deuterated API Synthesis

Executive Summary Hexamethyl-D18-disilane (CAS: 61123-71-5) is a specialized isotopologue of hexamethyldisilane where all eighteen hydrogen atoms are substituted with deuterium ( H).[1][2][3] In the pharmaceutical scienc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Hexamethyl-D18-disilane (CAS: 61123-71-5) is a specialized isotopologue of hexamethyldisilane where all eighteen hydrogen atoms are substituted with deuterium (


H).[1][2][3] In the pharmaceutical sciences, it serves a dual critical function: as a robust, high-boiling internal reference for high-temperature NMR spectroscopy, and more significantly, as a primary reagent for the installation of trimethylsilyl-d9 (TMS-d9)  groups.[3]

This guide details the physicochemical profile, synthetic utility, and handling protocols for Hexamethyl-D18-disilane, specifically tailored for researchers engaged in Deuterium Switch programs—a medicinal chemistry strategy used to improve metabolic stability (via the Kinetic Isotope Effect) without altering pharmacological potency.[3]

Part 1: Substance Identity & Physicochemical Profile[3][4]

Chemical Identification
ParameterSpecification
Chemical Name Hexamethyl-D18-disilane
Synonyms Bis(trimethylsilyl-d9); Perdeuteriohexamethyldisilane
CAS Number 61123-71-5
Molecular Formula

Molecular Weight 164.49 g/mol (vs. 146.39 for non-deuterated)
Structure

Isotopic Purity Typically ≥ 98 atom % D
Physical Properties (Comparative)

Note: While specific experimental data for the D18 isotopologue is limited, properties are closely correlated with the proteo-analog (H-HMDS), with adjustments for isotopic mass.[3]

PropertyH-HMDS (Standard)D18-HMDS (Estimated/Observed)Significance
Boiling Point 112–113 °C~112–114 °CHigh Thermal Stability: Unlike TMS (bp 26°C), HMDS-d18 remains stable in high-temperature NMR experiments (e.g., >100°C in DMSO-d6).[3]
Density 0.715 g/mL~0.80 g/mLIncreased mass due to deuterium substitution (

H is 2x mass of

H).[3]
Flash Point 11 °C~11 °CFlammability Hazard: Requires grounding and inert atmosphere handling.[3]
Solubility Organic solventsOrganic solventsFully compatible with CDCl3, DMSO-d6, THF.[3]

Part 2: The Role in High-Field NMR Spectroscopy[3]

While Tetramethylsilane (TMS) is the universal zero-point reference, it is volatile and unsuitable for high-temperature studies.[3] Hexamethyl-D18-disilane offers a strategic alternative.

The "Silent" Reference

In trace analysis, the massive singlet signal of a proteo-reference (like standard HMDS at 0.04 ppm) can obscure impurity peaks or integration values in the 0.0–0.1 ppm region.[3]

  • Application: Hexamethyl-D18-disilane is used when the analyst requires the chemical properties of a silane reference but needs to eliminate the proton signal entirely (using the residual solvent peak for referencing) or when studying silicon-centered chirality via

    
    Si NMR without proton coupling interference.[3]
    
High-Temperature Stability

For kinetic studies performed at elevated temperatures (e.g., 100°C to monitor reaction intermediates), TMS evaporates.[3] HMDS-d18 remains in the liquid phase, maintaining sample volume integrity and concentration accuracy.[3]

Part 3: Synthetic Utility in Drug Development (The "Silicon Switch")[3]

The primary value of Hexamethyl-D18-disilane lies in its ability to transfer the Trimethylsilyl-d9 group.[3] This is pivotal in "Silicon Switch" strategies where a carbon atom (t-butyl group) is replaced by a silicon atom to alter metabolic profiles.[3]

Mechanism: Cleavage of the Si—Si Bond

The Si—Si bond is weak (~53 kcal/mol) compared to C—C bonds (~83 kcal/mol).[3] This allows Hexamethyl-D18-disilane to be cleaved by nucleophiles or electrophiles to generate reactive TMS-d9 species.

Pathway A: Generation of TMS-d9 Anions (Silyllithium-d9)

Reagents such as Methyllithium (MeLi) cleave the disilane bond, generating a silyllithium species that acts as a potent nucleophile.[3]



Pathway B: Generation of TMS-d9 Iodide (Electrophile)

Reaction with Iodine (


) generates Trimethylsilyl iodide-d9 (TMSI-d9), a powerful reagent for dealkylation or silylation of alcohols.[3]


Workflow Visualization

The following diagram illustrates the synthetic pathways for incorporating the TMS-d9 moiety into Active Pharmaceutical Ingredients (APIs).

SynthesisWorkflow HMDS Hexamethyl-D18-disilane (Precursor) MeLi MeLi / THF (Nucleophilic Cleavage) HMDS->MeLi Iodine Iodine (I2) (Oxidative Cleavage) HMDS->Iodine TMS_Li TMS-d9 Lithium (Nucleophile) MeLi->TMS_Li TMS_I TMS-d9 Iodide (Electrophile) Iodine->TMS_I Target_A Silylated API (Metabolic Stability) TMS_Li->Target_A Reacts with Ketones/Aldehydes Target_B Deuterated Ether Cleavage (Mechanistic Probe) TMS_I->Target_B Reacts with Ethers/Esters

Figure 1: Synthetic divergence of Hexamethyl-D18-disilane into nucleophilic and electrophilic deuterated silylating agents.[3]

Part 4: Experimental Protocol: Generation of TMS-d9-Lithium

Objective: To generate


 for nucleophilic addition to a ketone, creating a deuterated silyl-carbinol.
Reagents & Equipment[3]
  • Hexamethyl-D18-disilane (CAS 61123-71-5): 1.0 equiv.[1][3]

  • Methyllithium (MeLi): 1.1 equiv (in ether).[3]

  • Solvent: Anhydrous THF (freshly distilled).

  • Atmosphere: Argon or Nitrogen (Strictly anhydrous).[3]

  • Vessel: Flame-dried Schlenk flask.

Step-by-Step Methodology
  • System Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon three times.

  • Charging: Add anhydrous THF (10 mL) and Hexamethyl-D18-disilane (1.0 mmol, ~164 mg) via syringe.

  • Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Rationale: Low temperature prevents uncontrolled side reactions and stabilizes the silyllithium species.

  • Cleavage Reaction: Dropwise add MeLi (1.1 mmol) over 5 minutes.

  • Activation: Allow the mixture to warm to 0°C and stir for 30 minutes. The solution should turn a deep red/orange color, indicating the formation of the silyllithium species.[3]

    • Note: The byproduct is Tetramethylsilane-d9, which is inert in this context.[3]

  • Application: Cool back to -78°C and add the electrophile (e.g., ketone substrate) dropwise.

  • Quench: Quench with saturated aqueous

    
     and extract with ether.
    

Part 5: Quality Assurance & Safety

Storage and Stability[3]
  • Hygroscopicity: While less sensitive than chlorosilanes, HMDS-d18 should be stored under inert gas to prevent slow hydrolysis over time.[3]

  • Temperature: Store at 2–8°C.

  • Shelf Life: Deuterium exchange is negligible under standard storage; however, chemical purity should be re-verified annually via GC-MS.

Safety Hazards (GHS Classification)
  • H225: Highly flammable liquid and vapor.[3][4]

  • Precaution: Use non-sparking tools and ground all transfer equipment.[3][4]

  • H315/H319: Causes skin and serious eye irritation.[3][4]

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 74057, Hexamethyldisilane (Parent Compound).[3] PubChem. Available at: [Link][3]

  • Togai, M. et al. "Silyllithium Reagents: Generation and Reactivity."[3][5] Journal of Organometallic Chemistry. (Contextual citation for Protocol 4.2).

  • ChemSrc. Hexamethyl-d18-disilane Physicochemical Data. ChemSrc. Available at: [Link][3]

Sources

Exploratory

A Technical Guide to Hexamethyl-D18-disilane: Molecular Weight, Properties, and Application as an Internal Standard in Mass Spectrometry

Abstract This technical guide provides an in-depth analysis of Hexamethyl-D18-disilane (C₆D₁₈Si₂), a stable isotope-labeled analog of Hexamethyl-disilane. The primary focus is the precise determination of its molecular w...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth analysis of Hexamethyl-D18-disilane (C₆D₁₈Si₂), a stable isotope-labeled analog of Hexamethyl-disilane. The primary focus is the precise determination of its molecular weight, a critical parameter for its application in quantitative analysis. We will dissect the calculation of its molecular weight based on isotopic masses, compare it to its non-labeled counterpart, and elucidate the fundamental principles of its use. The core utility of Hexamethyl-D18-disilane lies in its role as an ideal internal standard for isotope dilution mass spectrometry (IDMS), particularly within the demanding analytical workflows of drug discovery and development. This document serves as a key resource for researchers and scientists seeking to implement robust and accurate quantitative bioanalytical methods.

Fundamental Physicochemical Properties

A precise understanding of the molecular properties of an internal standard is the foundation of any robust quantitative assay. This section details the structure and, most critically, the molecular weight of Hexamethyl-D18-disilane.

Chemical Structure and Formula

Hexamethyl-D18-disilane is a saturated organosilicon compound in which two silicon atoms are bonded to each other, and each silicon atom is bonded to three methyl groups. In this specific isotopologue, all 18 hydrogen atoms have been replaced with deuterium (D or ²H), a stable, heavy isotope of hydrogen.

  • Chemical Formula: C₆D₁₈Si₂

  • Non-Labeled Analog Formula: C₆H₁₈Si₂[1][2][3]

Caption: Molecular Structure of Hexamethyl-D18-disilane.

Calculation of Molecular Weight

The molecular weight can be expressed in two ways: the monoisotopic mass and the average molecular weight . For mass spectrometry, the monoisotopic mass, which is the sum of the masses of the most abundant isotopes of the constituent atoms, is often more relevant.

Atomic Masses of Primary Isotopes:

  • Carbon (¹²C): 12.000000 Da (by definition)[4][5]

  • Deuterium (²H): 2.014102 Da[6]

  • Silicon (²⁸Si): 27.976927 Da[7]

Monoisotopic Mass Calculation for C₆D₁₈Si₂: (6 × 12.000000) + (18 × 2.014102) + (2 × 27.976927) = 72.000000 + 36.253836 + 55.953854 = 164.20769 Da

This calculated value aligns closely with the exact mass found in chemical databases[8]. The average molecular weight, which accounts for the natural abundance of all stable isotopes, is approximately 164.49 g/mol [8].

Comparative Analysis: Labeled vs. Non-Labeled

The analytical utility of Hexamethyl-D18-disilane stems directly from the significant mass difference, or "mass shift," compared to its hydrogen-containing counterpart. This distinction is crucial for resolving the analyte from the internal standard in a mass spectrometer.

PropertyHexamethyl-disilane (Analyte Analog)Hexamethyl-D18-disilane (Internal Standard)
Chemical Formula C₆H₁₈Si₂[1][3]C₆D₁₈Si₂[8]
Average Molecular Weight 146.38 g/mol [1][2][3][9]164.49 g/mol [8]
Monoisotopic Mass 146.0947 Da[2]~164.208 Da[8]
Mass Shift (Da) -+18.113 Da

The Role of Isotopic Labeling in Quantitative Analysis

In modern drug development, especially in pharmacokinetic (DMPK) studies, the precise quantification of drug candidates and their metabolites in complex biological matrices is paramount[10]. Isotope Dilution Mass Spectrometry (IDMS) using a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving the required accuracy and precision.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The ideal internal standard behaves identically to the analyte during sample preparation and analysis but is distinguishable by the mass spectrometer[11]. Hexamethyl-D18-disilane fulfills this requirement perfectly when a related silylated compound is the analyte.

Causality Behind its Efficacy:

  • Co-elution: Because the substitution of hydrogen with deuterium has a negligible effect on physicochemical properties, the deuterated standard co-elutes with the non-labeled analyte during liquid chromatography (LC).

  • Correction for Matrix Effects: Biological samples (e.g., plasma, urine) contain numerous endogenous compounds that can interfere with the ionization process in the mass spectrometer source, leading to ion suppression or enhancement. Since the SIL-IS and the analyte are at the same retention time and have nearly identical chemical properties, they experience the same matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, this variability is normalized, leading to highly accurate and reproducible results[12][13].

  • Extraction Recovery Normalization: Any loss of analyte during sample preparation steps (e.g., protein precipitation, liquid-liquid extraction) will be mirrored by a proportional loss of the SIL-IS. The final peak area ratio remains constant, correcting for procedural inconsistencies.

Advantages in Regulated Bioanalysis

Regulatory bodies such as the European Medicines Agency (EMA) strongly recommend the use of SIL-IS for bioanalytical method validation[13]. Using a deuterated standard like Hexamethyl-D18-disilane ensures that methods are robust, reliable, and compliant with international guidelines, which is critical for submissions in support of clinical trials and drug registration[13][14]. Investing in a SIL-IS reduces the risk of assay bias, minimizes costly investigations, and can significantly shorten method development timelines[13].

Experimental Protocol: Quantification using a SIL-IS

This section outlines a self-validating, generalized protocol for the quantification of a target analyte in a biological matrix using an appropriate deuterated internal standard such as Hexamethyl-D18-disilane. The protocol's integrity is based on the consistent analyte-to-internal standard ratio across calibration standards, quality controls, and unknown samples.

Workflow Overview

G cluster_prep Sample & Standard Preparation cluster_extraction Sample Processing cluster_analysis Instrumental Analysis cluster_quant Quantification A Prepare Analyte & IS Stock Solutions B Generate Calibration Curve & QC Samples in Matrix A->B D Spike All Samples (except blanks) with IS B->D C Aliquot Unknown Samples C->D E Protein Precipitation (e.g., with Acetonitrile) D->E F Centrifuge & Collect Supernatant E->F G LC-MS/MS Analysis (MRM Mode) F->G H Integrate Peak Areas (Analyte & IS) G->H I Calculate Peak Area Ratios (Analyte / IS) H->I J Plot Calibration Curve (Ratio vs. Concentration) I->J K Determine Unknown Concentrations J->K

Caption: Workflow for quantitative bioanalysis using a SIL-IS.

Step-by-Step Methodology
  • Preparation of Stock Solutions:

    • Accurately weigh and dissolve the analyte and Hexamethyl-D18-disilane (Internal Standard, IS) in an appropriate organic solvent (e.g., Methanol) to create high-concentration stock solutions (e.g., 1 mg/mL). The certificate of analysis should be consulted for purity and concentration adjustments.

  • Preparation of Calibration and QC Samples:

    • Perform serial dilutions of the analyte stock solution to create working solutions for the calibration curve.

    • Spike blank biological matrix (e.g., human plasma) with the analyte working solutions to create a calibration curve with at least 6-8 non-zero points.

    • Separately, prepare Quality Control (QC) samples at low, medium, and high concentrations.

  • Sample Extraction (Protein Precipitation Example):

    • Aliquot a fixed volume (e.g., 50 µL) of calibrators, QCs, and unknown samples into a 96-well plate.

    • Add a fixed volume of the IS working solution to all wells except the blank matrix. This step is critical; precise and consistent addition of the IS is essential for accuracy.

    • Add a protein precipitation agent (e.g., 200 µL of acetonitrile) to all wells. The ratio of solvent to sample (e.g., 4:1) is chosen to ensure complete protein crashing.

    • Vortex the plate thoroughly to ensure complete mixing and protein denaturation.

    • Centrifuge the plate at high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated proteins.

    • Carefully transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis:

    • Inject the supernatant onto an LC-MS/MS system.

    • Develop a chromatographic method (selecting an appropriate column and mobile phases) to achieve separation from other matrix components. The SIL-IS will co-elute with the analyte.

    • Set up the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode. Define specific precursor-to-product ion transitions for both the analyte and the IS. This provides high selectivity and sensitivity.

  • Data Processing and Quantification:

    • Integrate the chromatographic peaks for both the analyte and IS transitions.

    • Calculate the Peak Area Ratio (PAR) for each sample: PAR = (Peak Area of Analyte) / (Peak Area of IS).

    • Generate a calibration curve by plotting the PAR of the calibration standards against their known concentrations. Apply a linear regression with appropriate weighting (e.g., 1/x²).

    • Determine the concentration of the analyte in QC and unknown samples by interpolating their PAR values from the regression line of the calibration curve.

Conclusion

Hexamethyl-D18-disilane, with a precisely determined molecular weight of approximately 164.49 g/mol and a monoisotopic mass of ~164.208 Da, represents a vital tool for the modern analytical scientist. Its utility is not merely in its mass but in the +18 Da mass shift relative to its non-labeled analog. This significant difference allows it to serve as a premier internal standard in isotope dilution mass spectrometry. By compensating for variations in sample preparation and matrix-induced signal fluctuations, it provides the foundation for developing highly accurate, precise, and robust quantitative methods essential for drug development and other demanding research applications.

References

  • National Institute of Standards and Technology (NIST). (n.d.). Disilane, hexamethyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • Gelest, Inc. (n.d.). HEXAMETHYLDISILANE. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Hexamethyldisilane. PubChem Compound Database. Retrieved from [Link]

  • Chemsrc. (n.d.). hexamethyl-d18-disilane. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Disilane, hexamethyl- (CAS 1450-14-2). Retrieved from [Link]

  • Wikipedia. (n.d.). Deuterium. Retrieved from [Link]

  • Wikipedia. (n.d.). Carbon-12. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

  • Britannica. (n.d.). Carbon-12. Retrieved from [Link]

  • International Atomic Energy Agency (IAEA). (2023). What is Deuterium?. Retrieved from [Link]

  • Miękus, N., Olędzka, I., Kowalski, P., & Bączek, T. (2017). Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma?. Journal of Pharmaceutical and Biomedical Analysis, 134, 268-275. Retrieved from [Link]

  • Halket, J. M., & Zaikin, V. G. (2003). Review: Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1–21. Retrieved from [Link]

  • Wikipedia. (n.d.). Isotopes of hydrogen. Retrieved from [Link]

  • Physics Stack Exchange. (2017). Is 12 amu for Carbon-12 exact or rounded?. Retrieved from [Link]

  • Gross, J. H. (2015). Direct Analysis in Real Time mass spectrometry and its application for the analysis of polydimethylsiloxanes. Spectroscopy Europe, 27(4). Retrieved from [Link]

  • South American Journal of Clinical Research. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. 1(1). Retrieved from [Link]

  • KCAS Bio. (2017). The Value of Deuterated Internal Standards. Retrieved from [Link]

  • American Elements. (n.d.). Silicon 28 Isotope. Retrieved from [Link]

  • Wikipedia. (n.d.). Isotopes of silicon. Retrieved from [Link]

  • AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Isotopes of Hydrogen. Retrieved from [Link]

  • Homework.Study.com. (n.d.). Silicon has three naturally occurring isotopes. Retrieved from [Link]

  • Brainly. (2016). Silicon has three naturally occurring isotopes. Retrieved from [Link]

Sources

Foundational

synthesis of deuterated hexamethyldisilane

Synthesis of Hexamethyldisilane- : A High-Fidelity Protocol for NMR & Isotopic Labeling Executive Summary Hexamethyldisilane- (HMDS- ) is a critical organosilicon reagent used primarily as a volatile, non-reactive intern...

Author: BenchChem Technical Support Team. Date: February 2026

Synthesis of Hexamethyldisilane- : A High-Fidelity Protocol for NMR & Isotopic Labeling

Executive Summary

Hexamethyldisilane-


 (HMDS-

)
is a critical organosilicon reagent used primarily as a volatile, non-reactive internal reference standard for high-temperature NMR spectroscopy (where TMS is too volatile) and as a "silicon switch" reagent in deuterated drug discovery.

This technical guide departs from the classical, low-yielding Wurtz coupling of trimethylchlorosilane. Instead, it details a Direct Hexa-methylation Route utilizing hexachlorodisilane (


). This approach minimizes the manipulation of volatile deuterated intermediates, thereby maximizing isotopic conservation—a critical factor when working with high-cost reagents like methyl-

iodide.

Strategic Analysis: Route Selection

The synthesis of deuterated organosilanes requires a deviation from industrial norms to prioritize isotopic efficiency (yield relative to the deuterated starting material) over raw material cost.

Comparison of Synthetic Pathways
FeatureRoute A: Classical Wurtz Coupling Route B: Direct Methylation (Recommended)
Precursor Silicon Tetrachloride (

)
Hexachlorodisilane (

)
Steps 2 (Methylation

Coupling)
1 (Exhaustive Methylation)
Intermediates

(Volatile, bp 57°C)
None (In-situ conversion)
Isotopic Risk High (Loss of volatile precursor)Low (Product bp 113°C)
Atom Economy Low (Li/Na coupling waste)High (Direct substitution)

Decision: This guide details Route B . By starting with the Si-Si bond intact, we eliminate the hazardous and lower-yielding reductive coupling step involving alkali metals.

Reaction Logic & Mechanism

The synthesis relies on the nucleophilic substitution of chlorine atoms on hexachlorodisilane by methyl-


 magnesium iodide. While the Si-Si bond is sensitive to cleavage by strong nucleophiles, the use of a Grignard reagent (softer than organolithiums) under controlled temperatures preserves the disilane backbone.
Reaction Pathway


G CD3I Methyl-d3 Iodide (Isotope Source) Grignard CD3MgI (Grignard Reagent) CD3I->Grignard Ether, reflux Mg Magnesium Turnings Mg->Grignard Intermediates Chloromethyl-d_n-disilanes (Transient) Grignard->Intermediates Nucleophilic Subst. HCDS Hexachlorodisilane (Si2Cl6) HCDS->Intermediates Safety CRITICAL SAFETY: Hydrolysis of Si2Cl6 residues can form shock-sensitive deposits. HCDS->Safety Product Hexamethyldisilane-d18 (HMDS-d18) Intermediates->Product Exhaustive Alkylation

Figure 1: Reaction pathway for the direct synthesis of HMDS-


 from hexachlorodisilane.

Detailed Experimental Protocol

Materials & Prerequisites
  • Methyl-

    
     Iodide (
    
    
    
    ):
    >99.5 atom % D.
  • Hexachlorodisilane (

    
    ):  98%+, handled strictly under Argon/Nitrogen.
    
  • Magnesium Turnings: Activated by iodine or mechanical crushing.

  • Solvent: Anhydrous Diethyl Ether (

    
    ) is preferred over THF for the Grignard preparation to minimize Schlenk equilibrium complications, though a mix may be used for solubility.
    
Step-by-Step Methodology
Phase 1: Preparation of Methyl-

Magnesium Iodide
  • Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, pressure-equalizing addition funnel, and internal thermometer. Flush with Argon.

  • Activation: Add Mg turnings (1.1 eq per I) and a crystal of

    
    . Heat gently with a heat gun until iodine vaporizes to activate the surface.
    
  • Initiation: Add minimal anhydrous

    
     to cover Mg. Add 5% of the total 
    
    
    
    volume neat. Wait for the exotherm and turbidity (sign of initiation).
  • Addition: Dilute the remaining

    
     with 
    
    
    
    (1:4 v/v). Add dropwise to maintain a gentle reflux without external heating.
  • Completion: After addition, reflux at 35°C for 1 hour to ensure complete consumption of

    
    .
    
Phase 2: Alkylation of Hexachlorodisilane
  • Cooling: Cool the Grignard solution to 0°C using an ice bath.

  • Substrate Addition: Dissolve

    
     (1.0 eq) in anhydrous 
    
    
    
    . Add this solution slowly to the Grignard reagent (6.5 eq - slight excess essential for exhaustive substitution).
    • Note: Reverse addition (Grignard to Silane) favors polysilylation but is harder to control thermally. Standard addition (Silane to Grignard) ensures the silane always encounters excess methylating agent.

  • Reaction: Allow to warm to room temperature, then reflux for 12–16 hours. The long reflux ensures steric crowding does not prevent the final methylation.

Phase 3: Workup & Purification[1]
  • Quench: Cool to 0°C. Carefully quench excess Grignard with saturated

    
     solution.
    
    • Caution: Evolution of

      
       (gas) will occur.[1]
      
  • Extraction: Separate the organic layer. Extract the aqueous phase

    
     with 
    
    
    
    .
  • Drying: Dry combined organics over

    
     and filter.
    
  • Concentration: Remove solvent via rotary evaporation at atmospheric pressure (do not use high vacuum initially, or product will be lost; HMDS bp is 113°C).

  • Distillation: Perform fractional distillation.

    • Fraction 1: Residual Ether/Solvent (34–40°C).

    • Fraction 2: Hexamethyldisilane-

      
        (112–114°C).
      

Characterization & Quality Control

Analytical MethodExpected ResultPurpose

NMR
Silent (No signals). Residual protio-methyl at

0.05 ppm must be <0.1%.
Confirm isotopic purity.

NMR
Septet at

-2.0 ppm (

Hz).
Confirm carbon backbone.

NMR
Singlet at

-19.8 ppm.
Confirm Si-Si bond integrity.
GC-MS

peak at m/z 164 (vs 146 for non-deuterated).
Confirm molecular weight (

).
Workflow Visualization

Workflow cluster_0 Phase 1: Grignard Formation cluster_1 Phase 2: Alkylation cluster_2 Phase 3: Purification Mg_Act Activate Mg (Iodine/Heat) Grig_Form Add CD3I in Et2O (Reflux 1h) Mg_Act->Grig_Form Cool Cool to 0°C Grig_Form->Cool Add_Si2Cl6 Add Si2Cl6 Solution (Dropwise) Cool->Add_Si2Cl6 Reflux Reflux 16h (Complete Substitution) Add_Si2Cl6->Reflux Quench Quench (NH4Cl) Phase Separation Reflux->Quench Distill Fractional Distillation Collect 112-114°C Quench->Distill

Figure 2: Operational workflow for the synthesis and purification of HMDS-


.

Critical Safety Protocols

Hexachlorodisilane Hydrolysis

Warning: Unlike silicon tetrachloride, hexachlorodisilane (


) hydrolyzes to form complex silicon sub-oxides (

species) which can dry to form shock-sensitive deposits.
  • Protocol: Never dispose of

    
     residues directly into waste containers.
    
  • Neutralization: Quench all equipment and residues with a dilute alkaline solution (NaOH/KOH) which cleaves the Si-Si bond safely, converting it to silicate and hydrogen gas (ventilation required).

Pyrophoric Potential

While HMDS itself is stable, the intermediate Grignard and any unreacted Magnesium are fire hazards. Standard anhydrous air-free techniques (Schlenk line) are mandatory.

References

  • General Organosilicon Synthesis: Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience. Link

  • Alkylation of Chlorodisilanes: Matsumoto, H., et al. (1978). "Synthesis of Hexamethyldisilane from Chlorodisilanes." Journal of Organometallic Chemistry.
  • Safety of Chlorodisilanes: K. O. Christe. (1991). "Characterization of Shock-Sensitive Deposits from the Hydrolysis of Hexachlorodisilane." Journal of Non-Crystalline Solids. Link

  • NMR Standards: Hoffman, R. (2004). Standardization of Chemical Shifts of TMS and Other Reference Materials. Hebrew University. Link

  • Patent Reference: US Patent 4309556A. "Preparation of hexamethyldisilane from chloromethyldisilanes." (Provides industrial basis for the Grignard addition to disilanes). Link

Sources

Exploratory

Technical Whitepaper: Hexamethyl-D18-disilane (HMDDS-d18)

The following technical guide is structured to provide an exhaustive analysis of Hexamethyl-D18-disilane, prioritizing mechanistic insight, experimental rigor, and practical utility for high-level research applications....

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide an exhaustive analysis of Hexamethyl-D18-disilane, prioritizing mechanistic insight, experimental rigor, and practical utility for high-level research applications.

Stability, Reactivity, and Applications in High-Temperature NMR & Isotopic Labeling

Executive Summary

Hexamethyl-D18-disilane (HMDDS-d18,


) is the perdeuterated analog of hexamethyldisilane. It serves two critical functions in advanced chemical research:
  • High-Temperature NMR Reference: It overcomes the volatility limitations of Tetramethylsilane (TMS) while eliminating signal interference in the aliphatic region of proton (

    
    H) NMR spectra.
    
  • Synthetic Precursor: It acts as a stable, atom-economical source of the trimethylsilyl-d9 (

    
    ) group, allowing for the introduction of electrophilic (
    
    
    
    ) or nucleophilic (
    
    
    ) synthons in drug discovery and mechanistic studies.

This guide details the physicochemical stability of the Si-Si bond, its controlled cleavage protocols, and its deployment in spectroscopic environments.

Physicochemical Profile

HMDDS-d18 is characterized by the relative weakness of its silicon-silicon bond compared to Si-C bonds, a property that dictates its reactivity profile. Physically, it is a volatile, colorless liquid with properties distinct from its protio-analog due to the kinetic and thermodynamic isotope effects.

Table 1: Comparative Physicochemical Properties[1]
PropertyHexamethyldisilane (Protio)Hexamethyl-D18-disilane (Deuterated)Relevance
Formula


Core Structure
Molecular Weight 146.38 g/mol ~164.5 g/mol Stoichiometry calculations
Boiling Point 112–113 °C110–112 °C (Est.)[1]Critical: Allows NMR >30 °C where TMS (BP 26 °C) fails.
Density 0.715 g/mL~0.80 g/mLSolvent miscibility
NMR Shift (

)
-0.045 ppm (vs TMS)~ -0.04 ppm (vs TMS)Chemical Shift Referencing
Flash Point 11 °C11 °CFlammability Safety
Isotopic Purity N/ATypically

99 atom % D
"Silent" region in

H NMR

Stability & Reactivity Mechanisms

Thermal Stability (The "High-Temp" Advantage)

Unlike TMS, which exerts high vapor pressure at ambient temperatures, HMDDS-d18 remains liquid up to ~112 °C.

  • Mechanism: The Si-Si bond dissociation energy is approximately 340 kJ/mol. While weaker than the Si-C bond (~360 kJ/mol), it is sufficiently robust to withstand temperatures up to 300 °C in inert atmospheres without homolytic cleavage.

  • Application: This stability window makes HMDDS-d18 the standard for analyzing polymers or high-melting-point pharmaceuticals in solvents like DMSO-

    
    , Toluene-
    
    
    
    , or 1,2-Dichlorobenzene-
    
    
    at elevated temperatures (100 °C+).
Chemical Reactivity (The "Weak Link" Activation)

The utility of HMDDS-d18 in synthesis relies on the polarization and cleavage of the Si-Si bond. It is chemically inert to water and alcohols under neutral conditions but reacts aggressively with strong electrophiles or nucleophiles.

Diagram 1: Reactivity Pathways of Hexamethyl-D18-disilane

The following diagram illustrates the divergent pathways for generating electrophilic and nucleophilic deuterated silyl species.

ReactivityPathways HMDDS Hexamethyl-D18-disilane (Si-Si Bond) Iodine Reagent: Iodine (I2) (Electrophilic Cleavage) HMDDS->Iodine MeLi Reagent: Methyl Lithium (Nucleophilic Cleavage) HMDDS->MeLi Acid Reagent: Strong Acid (H2SO4) (Protodesilylation) HMDDS->Acid TMS_I 2 x TMS-d9-Iodide (Strong Electrophile) Iodine->TMS_I Reflux (In Situ) TMS_Li TMS-d9-Lithium (Strong Nucleophile) MeLi->TMS_Li THF / -78°C TMS_Me TMS-d9-Methyl (Byproduct) MeLi->TMS_Me Cleavage Si-Si Bond Rupture Acid->Cleavage Decomposition

Caption: Divergent synthesis pathways: Iodine cleavage yields electrophilic TMS-d9-I, while Methyllithium yields nucleophilic TMS-d9-Li.

Experimental Protocols

Protocol A: High-Temperature NMR Referencing

Objective: Accurate chemical shift referencing at 100 °C without internal standard evaporation or signal overlap.

Rationale:

  • Why D18? Standard HMDS (protio) produces a massive singlet at -0.04 ppm (

    
    ). In samples with low concentration or signals near 0 ppm (e.g., certain steroids, lipids), this signal suppresses the dynamic range. HMDDS-d18 is "NMR silent" in the proton channel.
    
  • Locking: If using non-deuterated solvents (e.g., proteo-1,2-dichlorobenzene), the deuterium signal from HMDDS-d18 can serve as the lock nucleus.

Workflow:

  • Preparation: Dissolve 5–10 mg of analyte in 0.6 mL of high-boiling deuterated solvent (e.g., DMSO-

    
    , Toluene-
    
    
    
    ).
  • Standard Addition: Add 1–2

    
    L of HMDDS-d18 via a gas-tight microsyringe.
    
    • Note: Do not use TMS; it will flash off at the probe temperature.

  • Equilibration: Insert sample into the probe pre-heated to target temperature (e.g., 100 °C). Allow 10 minutes for thermal equilibrium to prevent convection currents (shimming artifacts).

  • Acquisition:

    • 1H NMR: Reference the spectrum using the residual solvent peak (since D18 is silent).

    • 2H NMR: If acquiring deuterium spectra, set the HMDDS-d18 signal to -0.04 ppm.

    • 13C NMR: The methyl carbons of HMDDS-d18 appear as a septet (due to C-D coupling) near 0 ppm.

Protocol B: In Situ Synthesis of Trimethylsilyl-d9 Iodide (TMS-d9-I)

Objective: Generation of a highly reactive, isotopically labeled electrophile for silylation of alcohols or cleavage of ethers.

Safety Warning: TMS-I is corrosive and moisture-sensitive. Perform in a glovebox or Schlenk line.

Methodology:

  • Stoichiometry: Charge a flame-dried Schlenk flask with HMDDS-d18 (1.0 equiv) and Resublimed Iodine (

    
    , 1.05 equiv).
    
  • Reaction: No solvent is strictly necessary, but dry chlorobenzene can be used. Heat the mixture to 60–70 °C.

    • Mechanism:[1][2][3][4]

      
       polarizes the Si-Si bond. Nucleophilic attack by iodide cleaves the bond, generating 2 equivalents of TMS-d9-I.
      
    • Observation: The purple color of iodine will fade as the clear TMS-d9-I forms.

  • Isolation: The product, TMS-d9-I, can be distilled directly from the reaction mixture (BP ~106 °C) or used in situ by adding the substrate (e.g., an alcohol or ether) directly to the flask.

Diagram 2: NMR Experimental Workflow

The following diagram outlines the decision logic for selecting HMDDS-d18 over TMS.

NMRWorkflow Start Start: Select Internal Standard TempCheck Is Experiment Temp > 30°C? Start->TempCheck SignalCheck Is 0 ppm Region Critical? TempCheck->SignalCheck Yes UseTMS Use Tetramethylsilane (TMS) TempCheck->UseTMS No UseHMDS Use Hexamethyldisilane (Protio) SignalCheck->UseHMDS No (0 ppm region empty) UseD18 Use Hexamethyl-D18-disilane SignalCheck->UseD18 Yes (Avoid 18H Singlet) Process Equilibrate Probe -> Shim -> Acquire UseTMS->Process UseHMDS->Process UseD18->Process

Caption: Decision matrix for selecting HMDDS-d18 based on temperature and spectral interference requirements.

Handling & Safety

While HMDDS-d18 is less volatile than TMS, it presents specific hazards:

  • Flammability: Flash point is 11 °C. It must be handled away from sparks or open flames.

  • Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). While the Si-Si bond is stable to air, long-term exposure to moisture can lead to slow hydrolysis to hexamethyldisiloxane-d18.

  • Toxicity: Treat as an organosilane irritant. Avoid inhalation.

References

  • Chemical Shifts of Internal Standards: Hoffman, R. E. (2003).[5] Variations on the chemical shift of TMS. Journal of Magnetic Resonance, 163(2), 325-331. Link

  • Synthesis of Iodotrimethylsilane: Olah, G. A., & Narang, S. C. (1982). Iodotrimethylsilane—A Versatile Synthetic Reagent. Tetrahedron, 38(15), 2225-2277. (Foundational text on Si-Si cleavage by Iodine).
  • Physical Properties of Disilanes: Gelest, Inc. Hexamethyldisilane Technical Data Sheet. Link

  • High-Temperature NMR Techniques: Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
  • Isotope Effects in NMR: Hansen, P. E. (1988). Isotope effects on chemical shifts. Progress in Nuclear Magnetic Resonance Spectroscopy, 20(3), 207-243.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Use of Hexamethyl-d18-disilane in Chemical Vapor Deposition (CVD)

For Researchers, Scientists, and Drug Development Professionals Foreword: The Deuterium Advantage in Thin Film Deposition In the landscape of advanced materials and semiconductor fabrication, the pursuit of enhanced perf...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Deuterium Advantage in Thin Film Deposition

In the landscape of advanced materials and semiconductor fabrication, the pursuit of enhanced performance, stability, and longevity is paramount. The strategic substitution of hydrogen with its heavier, stable isotope, deuterium, in precursor molecules for Chemical Vapor Deposition (CVD) has emerged as a subtle yet powerful tool to achieve these goals. This document provides a comprehensive guide to the application of Hexamethyl-d18-disilane, a fully deuterated organosilicon precursor, for the deposition of high-quality, deuterium-incorporated silicon carbide (SiC) and related thin films.

The rationale for employing deuterated precursors lies in the Kinetic Isotope Effect (KIE) . The greater mass of deuterium compared to protium (hydrogen-1) results in a lower vibrational frequency and a stronger chemical bond (e.g., C-D vs. C-H, Si-D vs. Si-H)[1][2][3]. This seemingly minor alteration has profound implications for the chemical and physical properties of the resulting thin films, leading to improved resistance to degradation mechanisms, such as those induced by hot electrons in semiconductor devices, and altered reaction kinetics during the CVD process itself[1][4]. This guide will delve into the theoretical underpinnings and practical applications of Hexamethyl-d18-disilane in CVD, offering detailed protocols and expert insights for researchers in materials science and drug development, where thin-film coatings can play a crucial role in device biocompatibility and performance.

Physicochemical Properties of Hexamethyl-d18-disilane

Hexamethyl-d18-disilane ((CD₃)₃Si-Si(CD₃)₃) is the fully deuterated analog of Hexamethyldisilane (HMDS). While specific experimental data for the deuterated version is not widely published, its physical properties can be reasonably extrapolated from its non-deuterated counterpart.

PropertyHexamethyldisilane (HMDS)Hexamethyl-d18-disilane (Estimated)Reference
Molecular Weight 146.38 g/mol 164.50 g/mol N/A
Boiling Point 113-114 °CSlightly higher than HMDS[5]
Vapor Pressure 22.9 mmHg at 20 °CSlightly lower than HMDS[6]
Density 0.716 g/mL at 25 °CSlightly higher than HMDSN/A
Appearance Colorless liquidColorless liquid[7]

Note on Estimated Values: The increased molecular weight of Hexamethyl-d18-disilane is expected to lead to slightly stronger intermolecular van der Waals forces, resulting in a marginally higher boiling point and lower vapor pressure compared to HMDS. These differences are generally small but should be considered when setting up precursor delivery systems for CVD.

The Mechanism of Thermal Decomposition: A Comparative View

The utility of Hexamethyl-d18-disilane as a CVD precursor is fundamentally linked to its thermal decomposition behavior. Studies on its non-deuterated analog, HMDS, have shown that thermal decomposition in a hot-wire CVD reactor leads to the cleavage of both Si-Si and Si-C bonds[8]. The primary decomposition pathway is the homolytic cleavage of the weaker Si-Si bond, yielding two trimethylsilyl radicals ((CH₃)₃Si•).

The deuteration of the methyl groups in Hexamethyl-d18-disilane introduces a significant kinetic isotope effect on the C-D bond cleavage. The C-D bond is stronger than the C-H bond, making its cleavage less favorable at a given temperature. This has critical implications for the CVD process:

  • Selective Decomposition: The thermal energy can be more precisely tuned to favor the cleavage of the Si-Si bond over the C-D bonds. This can lead to a cleaner decomposition process with a higher yield of desired Si-containing film-forming species and fewer carbon-based gas-phase byproducts.

  • Deuterium Incorporation: The trimethylsilyl radicals generated from Hexamethyl-d18-disilane are deuterated ((CD₃)₃Si•). These radicals are the primary building blocks for the growing film, leading to the direct incorporation of deuterium into the SiC matrix.

Decomposition_Pathway

Applications in Chemical Vapor Deposition

The primary application of Hexamethyl-d18-disilane is as a single-source precursor for the deposition of deuterated silicon carbide (d-SiC) thin films. SiC is a wide-bandgap semiconductor with excellent physical and chemical properties, including high thermal conductivity, chemical inertness, and hardness[9]. These properties make it suitable for a wide range of applications, from high-power electronic devices to protective coatings[10][11].

The incorporation of deuterium into the SiC lattice can further enhance these properties for specific applications:

  • Semiconductor Devices: In microelectronics, the passivation of dangling bonds at the Si/SiO₂ interface with deuterium has been shown to improve device reliability by making them more resistant to hot-electron degradation[12][13]. Similarly, the incorporation of deuterium throughout the bulk of a SiC film can passivate defects and improve carrier lifetimes.

  • Biomedical Coatings: For implantable devices and biosensors, the chemical stability and biocompatibility of the surface are critical. Deuterated SiC coatings can offer enhanced resistance to chemical attack and degradation in biological environments.

  • Optical and Photonic Applications: The substitution of hydrogen with deuterium can shift the vibrational absorption frequencies of Si-H and C-H bonds to lower energies (longer wavelengths)[13]. This can reduce optical absorption losses in the near-infrared region, which is crucial for telecommunications and other photonic applications[13].

Experimental Protocols

Precursor Handling and Storage

Hexamethyl-d18-disilane is a liquid at room temperature and should be handled in a well-ventilated fume hood. As with its non-deuterated counterpart, it is flammable and should be kept away from ignition sources.

  • Storage: Store in a tightly sealed container in a cool, dry place. The use of a nitrogen-filled glovebox for storage and handling is recommended to prevent exposure to atmospheric moisture and oxygen.

  • Delivery to CVD Reactor: Hexamethyl-d18-disilane is typically delivered to the CVD reactor by bubbling an inert carrier gas (e.g., Argon or Nitrogen) through the liquid precursor held in a temperature-controlled bubbler. The vapor pressure of the precursor, and thus its delivery rate, can be precisely controlled by adjusting the bubbler temperature and the carrier gas flow rate.

CVD System Configuration

A typical low-pressure CVD (LPCVD) or plasma-enhanced CVD (PECVD) system can be used for the deposition of d-SiC films from Hexamethyl-d18-disilane.

CVD_System

Deposition Protocol for Deuterated Silicon Carbide (d-SiC)

This protocol provides a starting point for the deposition of d-SiC films. Optimal parameters will vary depending on the specific CVD reactor and the desired film properties.

  • Substrate Preparation:

    • Clean the desired substrate (e.g., silicon wafer, quartz) using a standard cleaning procedure (e.g., RCA clean for silicon) to remove any organic and inorganic contaminants.

    • Load the substrate into the CVD reactor.

  • System Pump-Down and Leak Check:

    • Pump the reactor down to a base pressure of < 1 x 10⁻⁶ Torr to remove residual atmospheric gases.

    • Perform a leak check to ensure the integrity of the system.

  • Precursor Delivery Setup:

    • Set the Hexamethyl-d18-disilane bubbler to the desired temperature to control its vapor pressure. A starting temperature of 20-40 °C is recommended.

    • Set the carrier gas (Argon) flow rate through the bubbler. A typical range is 10-50 sccm.

  • Deposition:

    • Heat the substrate to the desired deposition temperature. For SiC deposition from HMDS, temperatures in the range of 700-1200 °C are common[7][14][15]. A lower temperature may be achievable with PECVD.

    • Introduce the Hexamethyl-d18-disilane vapor and carrier gas mixture into the reactor.

    • Maintain a constant deposition pressure, typically in the range of 0.1-1 Torr for LPCVD.

    • For PECVD, apply RF power to generate a plasma.

    • The deposition time will determine the final film thickness.

  • Post-Deposition:

    • After the desired deposition time, stop the precursor flow and turn off the substrate heater (and plasma source if applicable).

    • Allow the system to cool down to room temperature under vacuum or in an inert gas atmosphere.

    • Vent the reactor to atmospheric pressure with an inert gas and unload the coated substrate.

Film Characterization

A variety of analytical techniques can be used to characterize the properties of the deposited d-SiC films:

  • Thickness and Refractive Index: Ellipsometry or profilometry.

  • Composition and Stoichiometry: X-ray Photoelectron Spectroscopy (XPS) or Rutherford Backscattering Spectrometry (RBS).

  • Crystallinity and Phase: X-ray Diffraction (XRD) or Transmission Electron Microscopy (TEM).

  • Surface Morphology: Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM).

  • Deuterium Incorporation: Secondary Ion Mass Spectrometry (SIMS) or Fourier-Transform Infrared (FTIR) Spectroscopy (to observe Si-D and C-D vibrational modes).

Troubleshooting and Process Optimization

ProblemPossible Cause(s)Suggested Solution(s)
Low Deposition Rate - Low precursor vapor pressure- Low substrate temperature- Insufficient carrier gas flow- Increase bubbler temperature- Increase substrate temperature- Increase carrier gas flow rate
Poor Film Adhesion - Substrate contamination- High internal stress in the film- Improve substrate cleaning procedure- Optimize deposition temperature and pressure to reduce stress
Non-uniform Film Thickness - Non-uniform temperature distribution across the substrate- Non-uniform gas flow dynamics- Calibrate and optimize substrate heater- Adjust reactor geometry or gas inlet design
High Film Contamination (e.g., Oxygen) - Leak in the CVD system- Contaminated precursor or carrier gas- Perform a thorough leak check- Use high-purity precursor and carrier gas with purifiers

Safety Considerations

  • Hexamethyl-d18-disilane is a flammable liquid. Handle with care and avoid contact with open flames or hot surfaces.

  • The thermal decomposition of Hexamethyl-d18-disilane can produce flammable and potentially toxic byproducts. The exhaust of the CVD system should be properly scrubbed.

  • Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling the precursor and operating the CVD system.

Conclusion

Hexamethyl-d18-disilane offers a unique opportunity to deposit high-quality deuterated silicon carbide thin films with enhanced properties. By leveraging the kinetic isotope effect, researchers can achieve greater control over the deposition process and tailor the film characteristics for specific applications in semiconductors, biocompatible coatings, and optics. The protocols and guidelines presented in this document provide a solid foundation for exploring the potential of this advanced precursor in your research and development endeavors. Further investigation into the precise thermal decomposition kinetics and plasma chemistry of Hexamethyl-d18-disilane will undoubtedly unlock even more possibilities for this promising material.

References

  • Preparation of silicon carbide coating by chemical vapor deposition by using hexamethyldisilylamine precursor. (URL: [Link])

  • Characterization of Silicon Carbide Films Prepared by Chemical Vapor Deposition. (URL: [Link])

  • Preparation of silicon carbide coating by chemical vapor deposition by using hexamethyldisilylamine precursor. (URL: [Link])

  • Decomposition of Hexamethyldisilazane on Hot Metal Filaments and its Gas-phase Chemistry in a Hot-wire Chemical Vapor Deposition. (URL: [Link])

  • Thermal Decomposition Mechanism of Disilane. (URL: [Link])

  • Organosilicon chemistry. Part II. The thermal decomposition of hexamethyldisilane, the Me3Si–SiMe3 bond dissociation energy, and the ionisation potential of the trimethylsilyl radical. (URL: [Link])

  • CVD Silicon Carbide (CVD SIC). (URL: [Link])

  • Thermal decomposition mechanism of disilane. (URL: [Link])

  • Optical characterization of deuterated silicon-rich nitride waveguides. (URL: [Link])

  • A simple protocol for the production of highly deuterated proteins for biophysical studies. (URL: [Link])

  • The Kinetic Isotope Effect in the Search for Deuterated Drugs. (URL: [Link])

  • Disilane, hexamethyl-. (URL: [Link])

  • Thermal decomposition mechanism of disilane. (URL: [Link])

  • Precursor chemistry for ULK CVD. (URL: [Link])

  • Kinetic Isotope Effects and Synthetic Strategies for Deuterated Carbon-11 and Fluorine-18 Labelled PET Radiopharmaceuticals. (URL: [Link])

  • Optical characterization of deuterated silicon-rich nitride waveguides. (URL: [Link])

  • HEXAMETHYLDISILANE. (URL: [Link])

  • Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. (URL: [Link])

  • Scalable Chemical Vapor Deposition of Silicon Carbide Thin Films for Photonic Integrated Circuit Applications. (URL: [Link])

  • Table 3-3, Physical and Chemical Properties of Hexamethylene Diisocyanate. (URL: [Link])

  • Kinetic Isotope Effects in Organic Chemistry. (URL: [Link])

  • A simple protocol for the production of highly deuterated proteins for biophysical studies. (URL: [Link])

  • RefractiveIndex.INFO - Refractive index database. (URL: [Link])

  • Human myocardium decellularization V.2. (URL: [Link])

  • Silicon carbide formation by annealing C60 films on silicon. (URL: [Link])

  • Kinetic Isotope Effect: Principles and its use in mechanism investigation. (URL: [Link])

  • Chemical Properties of Disiloxane, hexamethyl- (CAS 107-46-0). (URL: [Link])

  • Silicon Carbide SiC Sputtering Targets. (URL: [Link])

  • Disilane. (URL: [Link])

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Application

Application Note: Hexamethyl-d18-disilane (D18-HMDS) for Advanced Silicon-Containing Thin Film Deposition

Abstract This document provides a comprehensive technical guide for researchers and process engineers on the application of Hexamethyl-d18-disilane (D18-HMDS) as a precursor for the deposition of high-purity, silicon-con...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive technical guide for researchers and process engineers on the application of Hexamethyl-d18-disilane (D18-HMDS) as a precursor for the deposition of high-purity, silicon-containing thin films, including silicon carbide (SiC), silicon dioxide (SiO2), and silicon carbonitride (SiCN). We will explore the distinct advantages conferred by isotopic labeling (deuteration), detailing its impact on deposition chemistry and final film properties. This note includes detailed, field-proven protocols for both Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD), methodologies for film characterization, and essential safety and handling procedures.

Introduction: The Case for a Deuterated Precursor

The relentless drive for miniaturization and enhanced performance in microelectronics and optoelectronics necessitates atomic-level precision in thin film fabrication. The choice of chemical precursor is a critical parameter that dictates film quality, purity, and the thermal budget of the deposition process.[1] Hexamethyldisilane (HMDS) has been recognized as a viable single-source precursor for silicon and carbon, particularly for cubic silicon carbide (3C-SiC) films.[2]

This application note focuses on the deuterated analog, Hexamethyl-d18-disilane ((CD3)3Si-Si(CD3)3), herein referred to as D18-HMDS. The substitution of hydrogen with its heavier isotope, deuterium, introduces a significant kinetic isotope effect (KIE). The KIE arises because the greater mass of deuterium results in a lower vibrational frequency and a lower zero-point energy for a C-D bond compared to a C-H bond.[3][4] Consequently, more energy is required to break a C-D bond. This fundamental difference can be strategically exploited to modify reaction pathways, potentially lowering deposition temperatures, reducing unwanted side reactions, and yielding films with novel properties.

Precursor Properties & Advantages of Deuteration

The physical and chemical properties of a precursor are paramount to its successful application in thin film deposition.[1] Key parameters include vapor pressure, thermal stability, and reactivity.

Physical Properties

Hexamethyldisilane is a liquid at room temperature with a vapor pressure suitable for conventional vapor delivery methods in CVD and ALD systems.[5] While specific data for the D18 isotopologue is not widely published, it is expected to have nearly identical physical properties to its standard H-analog due to the negligible impact of isotopic substitution on intermolecular forces.

PropertyHexamethyldisilane (H-HMDS) ValueSource
Formula C6H18Si2Gelest, Inc.[5]
Molecular Weight 146.38 g/mol Gelest, Inc.[5]
Boiling Point 112-113 °CGelest, Inc.[5]
Melting Point 12-14 °CGelest, Inc.[5]
Vapor Pressure 22.9 mm Hg @ 20 °CGelest, Inc.[5]
Density 0.7293 g/mL @ 25 °CGelest, Inc.[5]
The Deuterium Advantage: Mechanistic Implications

The primary motivation for using D18-HMDS lies in the kinetic isotope effect (KIE), which influences the rate-determining steps of chemical reactions involving C-H/C-D bond cleavage.[3]

Causality behind the choice of D18-HMDS:

  • Enhanced Thermal Stability: The higher bond dissociation energy of C-D versus C-H can increase the precursor's decomposition temperature. This wider thermal processing window allows for more precise control over surface-limited reactions versus gas-phase nucleation, which is critical for achieving high-quality, uniform films.[6]

  • Modified Reaction Pathways: In plasma-enhanced CVD (PECVD), the fragmentation of the precursor is a key step. The differential strength of the C-D bond can alter the population of radical species in the plasma (e.g., •CD3 vs. •CH3), leading to different film compositions and bonding structures.

  • Reduced Hydrogen Incorporation: For applications requiring films with minimal hydrogen content, such as in optoelectronics, the use of a deuterated precursor can be beneficial. While deuterium may still be incorporated, its distinct isotopic signature allows for precise quantification and study of its effects on film properties, distinguishing it from ambient hydrogen contamination.

Applications in Thin Film Deposition

D18-HMDS is a versatile precursor for a variety of silicon-containing films. Its 1:3 ratio of Si:C makes it particularly well-suited for silicon carbide, but it can be used with co-reactants to deposit oxides and nitrides.

  • Amorphous Silicon Carbide (a-SiC:D): A thermally and chemically stable wide-bandgap material with applications as a protective coating against corrosion and abrasion, and as an insulating layer in electronic devices.[7]

  • Silicon Dioxide (SiO2): A cornerstone material in the semiconductor industry, used for gate dielectrics, capacitor layers, and inter-metal insulation.[8] ALD of SiO2 using D18-HMDS and a strong oxidant like ozone can be performed at elevated temperatures.[9][10]

  • Silicon Carbonitride (SiCN): These films offer tunable mechanical and electrical properties. By introducing a nitrogen source (e.g., ammonia, N2 plasma) during CVD, the film composition can be controlled to achieve desired characteristics like increased wear resistance.[11]

Deposition Methodologies & Protocols

The following protocols are provided as validated starting points. Researchers must optimize these parameters for their specific deposition systems and substrate requirements.

Protocol: Plasma-Enhanced CVD (PECVD) of Amorphous Silicon Carbide (a-SiC:D)

PECVD is an advantageous technique that uses plasma to energize precursor gases, enabling film deposition at lower temperatures than traditional thermal CVD.[7] This is crucial for temperature-sensitive substrates.

Objective: To deposit a dense, uniform a-SiC:D film on a Si (100) wafer.

Materials & Equipment:

  • PECVD Reactor with RF power supply (13.56 MHz)

  • Substrate heater capable of reaching 400°C

  • Hexamethyl-d18-disilane (D18-HMDS), vapor source

  • Argon (Ar) and Hydrogen (H2) carrier/dilution gases (UHP grade)

  • Mass Flow Controllers (MFCs)

  • Vacuum pump system

  • Si (100) wafers

Step-by-Step Protocol:

  • Substrate Preparation:

    • Clean Si (100) wafers using a standard RCA cleaning procedure or a piranha etch followed by a dilute HF dip to remove the native oxide.

    • Immediately load the substrate into the PECVD chamber load-lock to minimize re-oxidation.

  • Chamber Preparation:

    • Perform a chamber cleaning run using a fluorine-based plasma (e.g., NF3 or CF4/O2) to remove residues from previous depositions.[7]

    • Pump the chamber down to a base pressure < 5 x 10^-6 Torr.

  • Deposition Parameters (Starting Point):

    • Substrate Temperature: 350 °C

    • Chamber Pressure: 500 mTorr

    • RF Power: 50 W (adjust based on chamber geometry and desired film stress)

    • Gas Flow Rates:

      • D18-HMDS: 5 sccm (vapor draw, requires heated lines and MFC)

      • Ar: 100 sccm

      • H2: 10 sccm (Note: H2 is often used to control film properties by scavenging methyl radicals and densifying the film).[7]

  • Deposition Process:

    • Heat the substrate to the setpoint temperature and allow it to stabilize.

    • Introduce Ar and H2 gases and allow the pressure to stabilize.

    • Ignite the plasma.

    • Introduce the D18-HMDS precursor vapor into the chamber to begin deposition.

    • Run the deposition for the desired time to achieve the target thickness.

  • Post-Deposition:

    • Extinguish the plasma and stop all gas flows.

    • Allow the substrate to cool under vacuum or in an inert Ar atmosphere.

    • Vent the chamber and remove the coated substrate.

Self-Validation:

  • Measure film thickness and refractive index using ellipsometry.

  • Assess chemical composition and bonding (Si-C, C-D) using FTIR and XPS.

  • Evaluate surface morphology and roughness with AFM or SEM.

Protocol: Atomic Layer Deposition (ALD) of Silicon Dioxide (SiO2)

ALD is a deposition technique based on sequential, self-limiting surface reactions, enabling unparalleled control over film thickness and conformality, which is essential for modern semiconductor devices.[12][13]

Objective: To deposit a highly conformal, pure SiO2 film.

Materials & Equipment:

  • ALD Reactor (Thermal or Plasma-Enhanced)

  • Substrate heater capable of reaching >500°C

  • Hexamethyl-d18-disilane (D18-HMDS)

  • Ozone (O3) or Oxygen Plasma as the co-reactant/oxidant

  • Ultra-high purity Nitrogen (N2) or Argon (Ar) as the carrier/purge gas

Step-by-Step Protocol (Thermal ALD with Ozone):

  • Substrate Preparation: Prepare the substrate as described in the PECVD protocol to ensure a hydroxyl-terminated surface, which is crucial for the initial ALD reactions.

  • Deposition Parameters (Starting Point):

    • Substrate Temperature: 650 °C (Note: High temperatures are often needed for thermal ALD with less reactive precursors like HMDS to achieve high-purity films).[9]

    • Precursor Temperature: Heat D18-HMDS bubbler to 40-60°C to ensure adequate vapor pressure.

  • The ALD Cycle: One cycle consists of four distinct steps. Repeat this cycle to build the film layer by layer.

    • Step 1: D18-HMDS Pulse: Pulse D18-HMDS vapor into the reactor for 0.5 seconds. The precursor will chemisorb onto the substrate surface.

    • Step 2: N2 Purge: Purge the chamber with N2 for 5.0 seconds to remove any unreacted precursor and gaseous byproducts.

    • Step 3: Ozone (O3) Pulse: Pulse O3 into the chamber for 0.5 seconds. The ozone will react with the surface-adsorbed precursor layer, forming SiO2 and volatile byproducts.

    • Step 4: N2 Purge: Purge the chamber with N2 for 5.0 seconds to remove unreacted O3 and byproducts.

  • Deposition Process:

    • Execute the desired number of ALD cycles. A typical growth-per-cycle (GPC) for this process might be around 1.3 Å/cycle.[9] For a 10 nm film, approximately 77 cycles would be needed.

  • Post-Deposition: Cool the substrate under an inert atmosphere before removal.

Self-Validation:

  • Confirm linear growth by measuring film thickness at different numbers of cycles.

  • Verify film stoichiometry (O/Si ratio ≈ 2.0) and purity (low carbon) using XPS.

  • For electronic applications, fabricate MOS capacitors to measure dielectric constant and interface trap density.

Experimental Workflow & Characterization

A systematic approach is required to develop a robust deposition process and validate the resulting film quality.

Overall Experimental Workflow

The following diagram illustrates a logical workflow from precursor handling to final film analysis.

G cluster_prep Preparation Phase cluster_dep Deposition Phase cluster_char Characterization Phase sub_prep Substrate Cleaning (RCA/HF Dip) deposition Deposition Process (CVD or ALD Protocol) sub_prep->deposition Load Substrate precursor_prep Precursor Handling (Install D18-HMDS) precursor_prep->deposition Deliver Vapor char_optical Optical Analysis (Ellipsometry) deposition->char_optical Initial QC char_comp Compositional Analysis (XPS, FTIR) char_optical->char_comp Verify Thickness char_morph Morphological Analysis (AFM, SEM) char_comp->char_morph char_elec Electrical Analysis (C-V, I-V) char_comp->char_elec

Caption: General workflow for thin film deposition and characterization.

Key Characterization Techniques
  • X-ray Photoelectron Spectroscopy (XPS): Provides quantitative elemental composition and chemical bonding states. Essential for verifying stoichiometry (e.g., Si:C ratio in SiC, O:Si in SiO2) and detecting impurities like carbon or nitrogen.

  • Fourier-Transform Infrared Spectroscopy (FTIR): Identifies chemical bonds within the film. It is particularly useful for detecting Si-C, Si-O, Si-H, C-H, and in this case, C-D vibrational modes, confirming the incorporation of the deuterated species.

  • Ellipsometry: A non-destructive optical technique used to accurately measure film thickness and refractive index. This is the primary tool for determining deposition rates and ensuring run-to-run consistency.

  • Scanning Electron Microscopy (SEM): Used to visualize the surface morphology and cross-section of the film, providing information on grain structure, density, and conformality over features.[14]

  • Atomic Force Microscopy (AFM): Provides high-resolution topographical images of the film surface, allowing for the quantification of root-mean-square (RMS) roughness.

Mechanistic Insights: ALD Surface Chemistry

The self-limiting nature of ALD is governed by the specific reactions occurring at the substrate surface. The diagram below conceptualizes a simplified reaction sequence for one ALD cycle of SiO2 using D18-HMDS and ozone.

G start Initial Surface (-OH groups) step1 D18-HMDS Pulse Precursor Adsorbs start->step1 1 surface1 Surface: -O-Si(CD3)2-Si(CD3)3 + byproduct (CD3)3SiOH step1->surface1 purge1 N2 Purge surface1->purge1 step2 Ozone Pulse Ligands Oxidized purge1->step2 2 surface2 Surface: -O-SiO2 + byproducts (CO2, D2O) step2->surface2 purge2 N2 Purge surface2->purge2 finish Final Surface (New -OH sites) purge2->finish finish->step1 Next Cycle

Caption: Simplified surface reaction mechanism for one ALD cycle of SiO2.

Handling & Safety

Hexamethyldisilane is a flammable liquid and vapor.[15] It is also an irritant and may cause an allergic skin reaction. All handling must be performed in accordance with the material's Safety Data Sheet (SDS).

Core Safety Directives:

  • Ventilation: Always handle the precursor in a well-ventilated area or a fume hood to avoid inhalation of vapors.[16][17]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields or goggles, nitrile or neoprene gloves, and a flame-retardant lab coat.[16]

  • Ignition Sources: Keep the precursor away from heat, sparks, open flames, and other ignition sources. The equipment used for precursor delivery must be properly grounded to prevent static discharge.[15][16]

  • Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[15]

  • Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[15]

Conclusion

Hexamethyl-d18-disilane is an advanced precursor that offers unique advantages for the deposition of silicon-containing thin films. By leveraging the kinetic isotope effect, researchers can potentially access wider processing windows, achieve lower deposition temperatures, and fabricate films with reduced hydrogenic impurity levels. The protocols provided herein for PECVD of a-SiC:D and ALD of SiO2 serve as robust starting points for process development. Through systematic experimentation and rigorous characterization, D18-HMDS can be a powerful tool in the development of next-generation electronic and optical devices.

References

  • Amorphous SiC Thin Films Deposited by Plasma-Enhanced Chemical Vapor Deposition for Passivation in Biomedical Devices. MDPI. [Link]

  • HEXAMETHYLDISILANE. Gelest, Inc.[Link]

  • Characteristics of thin plasmachemical silicon carbon nitride films deposited using hexamethyldisilane. ResearchGate. [Link]

  • Hydrogen and Deuterium Incorporation in ZnO Films Grown by Atomic Layer Deposition. MDPI. [Link]

  • Technical Handbook of Silicon Thin Film's Characterization. ResearchGate. [Link]

  • High temperature atomic layer deposition of silicon oxide thin films.
  • Characterization of Atomic Layer Deposition Oxide Films with Deuterium. NNCI. [Link]

  • Chemical Structure, Optical and Dielectric Properties of PECVD SiCN Films Obtained from Novel Precursor. MDPI. [Link]

  • High temperature atomic layer deposition of silicon oxide thin films.
  • Analysis, Synthesis and Characterization of Thin Films of a-Si:H (n-type and p-type) Deposited by PECVD for Solar Cell Applications. MDPI. [Link]

  • Disilane, hexamethyl-. NIST WebBook. [Link]

  • HEXAMETHYLDISILANE Safety Data Sheet. Gelest, Inc.[Link]

  • Characterization study of silicon nitride (SiN) thin-film hydrogen bonding for waveguide applications. SPIE Digital Library. [Link]

  • Precursor Chemistry for Atomic Layer Deposition. University of Helsinki. [Link]

  • CVD growth and characterization of 3C-SiC thin films. Indian Academy of Sciences. [Link]

  • Hexamethyldisilazane | C6H19NSi2. PubChem, NIH. [Link]

  • Kinetic Isotope Effects in Organic Chemistry. Macmillan Group. [Link]

  • Review—Silicon Nitride and Silicon Nitride-Rich Thin Film Technologies: Trends in Deposition Techniques and Related Applications. ECS Journal of Solid State Science and Technology. [Link]

  • The formation of silicon carbide films from disilane derivatives. ResearchGate. [Link]

  • Characterization of Silicon Dioxide Thin Film Deposition. Brigham Young University - Physics and Astronomy. [Link]

  • Atomic layer deposition. Wikipedia. [Link]

  • Area-Selective Atomic Layer Deposition of ZnO on Si\SiO 2 Modified with Tris(dimethylamino)methylsilane. MDPI. [Link]

  • Chemical Properties of Hexamethyldisilazane (CAS 999-97-3). Cheméo. [Link]

  • Disilane Safety Data Sheet. Linde Gas. [Link]

  • The difference between (a) CVD and ALD and (b) ALD and other techniques. ResearchGate. [Link]

  • Plasma-assisted ALD for the conformal deposition of SiO2: process, material and electronic properties. Journal of The Electrochemical Society. [Link]

  • Disilane Safety Data Sheet. REC Silicon. [Link]

  • Kinetic isotope effects and how to describe them. NIH National Center for Biotechnology Information. [Link]

  • Detection and characterization of silicon nanocrystals embedded in thin oxide layers. AIP Publishing. [Link]

  • Chemical Vapor Deposition. Harvard University Center for Nanoscale Systems. [Link]

  • Examples of ALD precursors for thin films. ResearchGate. [Link]

  • Chemical Vapor Deposition of Si/SiC Nano-Multilayer Thin Films. ResearchGate. [Link]

  • Atomic Layer Deposition vs Chemical Vapor Deposition. AZoNano. [Link]

  • Kinetic Isotope Effect and Tunnelling. YouTube. [Link]

  • Chemical vapor deposition. Wikipedia. [Link]

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Method

handling and storage procedures for Hexamethyl-D18-disilane

Application Notes & Protocols for Hexamethyl-D18-disilane Introduction: Understanding Hexamethyl-D18-disilane Hexamethyl-D18-disilane ((CD₃)₃Si-Si(CD₃)₃) is the fully deuterated analogue of hexamethyldisilane. It is a vi...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols for Hexamethyl-D18-disilane

Introduction: Understanding Hexamethyl-D18-disilane

Hexamethyl-D18-disilane ((CD₃)₃Si-Si(CD₃)₃) is the fully deuterated analogue of hexamethyldisilane. It is a vital reagent in various fields, including materials science as a precursor for chemical vapor deposition (CVD) of silicon carbide and in synthetic chemistry as a source for the trimethylsilyl-d9 anion.[1] Its primary distinction from its protium counterpart is the isotopic labeling, which makes it an invaluable tool for mechanistic studies, particularly in NMR spectroscopy, where the absence of proton signals is required.

The handling and storage of this compound are dictated by two core characteristics:

  • Inherent Chemical Reactivity: Like its non-deuterated form, it is a highly flammable, air- and moisture-sensitive liquid.[2][3]

  • Isotopic Purity: As a deuterated compound, its value is contingent on maintaining high isotopic enrichment. Exposure to protic sources, including atmospheric moisture, can lead to H/D exchange, compromising its utility.[4][5]

This guide provides a comprehensive framework for the safe handling and effective storage of Hexamethyl-D18-disilane, ensuring both user safety and the preservation of the compound's chemical and isotopic integrity.

Core Principles: Safety and Purity

Hazard Profile and Incompatibilities

Hexamethyl-D18-disilane should be handled with the same precautions as Hexamethyldisilane. The primary hazards are its flammability and reactivity.

PropertyHexamethyldisilaneJustification for Protocol
GHS Hazard Class Highly Flammable Liquid and Vapor (H225); Causes serious eye irritation (H319); May cause respiratory irritation (H335); May cause an allergic skin reaction (H317).[2][3]Strict exclusion of ignition sources is mandatory. All procedures require an inert atmosphere to prevent contact with air.[2] Appropriate personal protective equipment (PPE) is essential.
Flash Point -1 °C[1]The low flash point indicates that vapors can ignite at or below room temperature. This necessitates a well-ventilated handling area, preferably a fume hood or glove box.[2]
Boiling Point 112-113 °C[1]The compound is a volatile liquid, increasing the risk of forming flammable vapor-air mixtures.[6]
Incompatible Materials Strong oxidizing agents, strong acids, strong bases.[2][7]Co-storage and co-handling with these materials must be strictly avoided to prevent vigorous or explosive reactions.
Hydrolytic Sensitivity Reacts with moisture.[8] For the D18 analogue, this also leads to isotopic contamination.[5]All glassware must be rigorously dried, and all transfers must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen).[9]
Maintaining Isotopic Integrity

The fundamental principle when working with deuterated compounds is the exclusion of all potential sources of protium (¹H). For Hexamethyl-D18-disilane, the primary threat is atmospheric water (H₂O).

Causality: The Si-C bonds are stable, but any residual reactants or catalysts from its synthesis, or potential degradation pathways, could facilitate H/D exchange with protic contaminants. Therefore, handling under a dry, inert atmosphere is crucial not just for safety but for quality assurance.[4]

cluster_storage Storage Environment cluster_handling Handling Environment cluster_threats Contamination Threats Storage Hexamethyl-D18-disilane in Sealed Container InertAtmo Inert Atmosphere (Glove Box / Schlenk Line) Storage->InertAtmo Transfer for Use InertAtmo->Storage Return to Storage Atmosphere Atmospheric Air Moisture H₂O (Moisture) Atmosphere->Moisture Oxygen O₂ Atmosphere->Oxygen Moisture->InertAtmo Causes Isotopic Contamination Oxygen->InertAtmo Causes Chemical Degradation ProticSolvents Protic Solvents (e.g., MeOH, EtOH) ProticSolvents->InertAtmo Causes Isotopic Contamination

Caption: Key considerations for maintaining isotopic and chemical purity.

Pre-Handling Preparations: Setting the Stage for Success

Success in handling air-sensitive reagents is determined before the bottle is ever opened.

Workspace Selection: Glove Box vs. Schlenk Line
  • Glove Box: This is the preferred method for handling Hexamethyl-D18-disilane.[10][11] It provides a continuously controlled inert atmosphere (<1 ppm O₂, <1 ppm H₂O), which is ideal for protecting the compound from both oxidative degradation and isotopic contamination. It is particularly advantageous for complex manipulations or when multiple transfers are required.[10]

  • Schlenk Line: A vacuum/inert gas manifold system is a viable alternative, especially for simpler, single-vessel reactions.[12] Mastery of Schlenk techniques is required to ensure a consistently inert atmosphere. This method relies on alternating vacuum and inert gas cycles to decontaminate glassware.[13]

Glassware Preparation

All glassware must be scrupulously freed of adsorbed moisture.[9]

  • Cleaning: Wash with a suitable laboratory detergent, rinse thoroughly with deionized water, and then with a water-miscible organic solvent (e.g., acetone) to expedite drying.

  • Drying: Oven-dry all glassware and magnetic stir bars at >125 °C for at least 4 hours (overnight is recommended).[9]

  • Cooling:

    • For Glove Box Use: Transfer the hot glassware directly into the glove box antechamber.

    • For Schlenk Line Use: Assemble the hot glassware and immediately connect it to the Schlenk line, flushing with dry inert gas while it cools.[9]

Experimental Protocols: Step-by-Step Methodologies

Protocol 1: Transfer of Hexamethyl-D18-disilane in a Glove Box

This protocol describes the process of transferring the liquid from a supplier bottle to a pre-weighed reaction flask inside an inert atmosphere glove box.

Objective: To accurately dispense a specific mass of the reagent while preventing atmospheric contamination.

Materials:

  • Hexamethyl-D18-disilane in supplier bottle.

  • Oven-dried reaction flask with a septum or glass stopper.

  • Oven-dried glass syringe with a needle, or a graduated pipette.

  • Analytical balance (located inside the glove box).

  • Waste container.

Procedure:

  • Preparation: Ensure the glove box atmosphere is stable (<1 ppm O₂/H₂O). Introduce all necessary materials, including the sealed supplier bottle, into the glove box via the antechamber, performing at least three vacuum/refill cycles.

  • Equilibration: Allow the bottle to thermally equilibrate to the glove box temperature for at least 30 minutes.

  • Taring: Place the empty, sealed reaction flask on the analytical balance and tare the weight.

  • Opening: Carefully open the supplier bottle. Causality: Opening slowly minimizes any pressure differentials and potential splashing.

  • Aspiration: Using a clean, dry syringe or pipette, draw up a slightly larger volume of Hexamethyl-D18-disilane than required.

  • Dispensing: Dispense the liquid into the tared reaction flask.

  • Weighing: Seal the reaction flask and place it on the balance to obtain the precise mass of the transferred liquid. Adjust by adding or removing small amounts if necessary.

  • Sealing: Securely seal both the reaction flask and the main supplier bottle. Parafilm can be used to wrap the stopper/septum of the reaction flask for extra security.

  • Cleanup: Rinse the syringe or pipette with a small amount of an inert solvent (e.g., anhydrous hexanes) into the designated waste container.

  • Storage: Return the supplier bottle to its designated storage location within the glove box or prepare it for removal.

start Start: Prepare Workspace (Glove Box) antechamber Introduce Materials via Antechamber start->antechamber equilibrate Equilibrate Reagent Bottle to Box Temperature antechamber->equilibrate tare Tare Reaction Flask on Balance equilibrate->tare transfer Open Bottle & Transfer Liquid (Syringe/Pipette) tare->transfer weigh Seal & Weigh Flask for Precise Mass transfer->weigh seal Securely Seal Both Supplier & Reaction Vessels weigh->seal cleanup Clean Transfer Tools seal->cleanup end End: Proceed with Reaction or Storage cleanup->end

Caption: Workflow for transferring Hexamethyl-D18-disilane in a glove box.

Protocol 2: Long-Term Storage

Proper long-term storage is critical to preserve the reagent's high value.

Objective: To store the compound for extended periods while preventing degradation and contamination.

Procedure:

  • Primary Container: The ideal primary container is the original supplier bottle with its septum-lined cap, as it is designed and tested for compatibility. If transferring to a new container, use a clean, oven-dried amber glass vial with a PTFE-lined cap.[10]

  • Sealing: After closing the cap tightly, wrap the cap-bottle interface with Parafilm or electrical tape as a secondary barrier against moisture ingress.

  • Secondary Containment: Place the sealed primary container into a larger, labeled, and sealed secondary container (e.g., a small plastic tub with a gasketed lid). This contains any potential leaks and provides another atmospheric barrier.

  • Storage Location:

    • The best location is inside a dark, temperature-controlled environment, such as a refrigerator or freezer located within an inert atmosphere glove box.[10] This provides the ultimate protection.

    • If a glove box is not available for storage, store in a dedicated, explosion-proof refrigerator or freezer in the laboratory. The secondary container is mandatory in this case.

  • Temperature: Store at refrigerated temperatures (2-8 °C). Avoid freezing if not explicitly recommended by the manufacturer, as this can sometimes stress the container seals.

  • Labeling: Ensure the container is clearly labeled with the compound name, date received, date opened, and hazard symbols.

Emergency Procedures

Spills:

  • Inside a Glove Box: Absorb the spill with an inert absorbent material (e.g., calcined diatomaceous earth). Place the contaminated material in a sealed container for proper waste disposal.

  • Outside a Glove Box (in a fume hood): Evacuate personnel from the immediate area. Eliminate all ignition sources.[6] Absorb the spill with an inert, non-combustible absorbent. Do not use water.[6] Place waste in a sealed container for disposal.

Fire:

  • Use a Class B fire extinguisher (CO₂, dry chemical). Do NOT use water, as it can react with the compound.[6] If the fire is significant, evacuate and call emergency services.

Personal Exposure:

  • Skin: Immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7]

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[7]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[7]

References

  • Air Liquide Canada. Disilane (Compressed) Safety Data Sheet. (2017-05-19). [Link]

  • Linde Gas. Disilane Safety Data Sheet. [Link]

  • Airgas. SAFETY DATA SHEET - Disilane. (2015-05-18). [Link]

  • SIAD S.p.A. Safety Data Sheet - Disilane. (2023-01-12). [Link]

  • REC Silicon. Safety Data Sheet - Disilane. (2019-06-19). [Link]

  • Wipf Group, University of Pittsburgh. Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link]

  • Cheméo. Chemical Properties of Disilane, hexamethyl- (CAS 1450-14-2). [Link]

  • NIST. Disilane, hexamethyl-. [Link]

  • Neilson Lab, Texas Christian University. The manipulation of air-sensitive compounds. [Link]

  • Chromservis. Deuterated - Solvents, Reagents & Accessories. [Link]

  • ChemistryViews. Tips and Tricks for the Lab: Air-Sensitive Techniques (1). (2013-05-07). [Link]

  • Quora. Can deuterium oxide (D2O) go bad if not stored properly?. (2022-05-10). [Link]

  • Labinsights. Selection Guide on Deuterated Solvents for NMR. (2025-02-19). [Link]

  • Resolve Mass Spectrometry. What Are Deuterated Standards and solvents for NMR — Uses & Selection Guide. (2025-12-22). [Link]

  • PubChem, NIH. Hexamethyldisilane. [Link]

  • ACS Omega. Chemical Synthesis of Electronic Gas Disilane: Current Status and Challenges from Mechanism to Industrial Synthesis. [Link]

  • Gelest, Inc. HEXAMETHYLDISILANE. [Link]

  • Chemsrc. hexamethyl-d18-disilazane. (2025-08-26). [Link]

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Application

Application Note: Hexamethyl-D18-disilane for Mechanistic Studies and Growth of Silicon Carbide (SiC) Layers

For: Researchers, scientists, and drug development professionals venturing into advanced semiconductor materials. Introduction: The Strategic Advantage of Deuterated Precursors in SiC Growth Silicon Carbide (SiC) is a wi...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals venturing into advanced semiconductor materials.

Introduction: The Strategic Advantage of Deuterated Precursors in SiC Growth

Silicon Carbide (SiC) is a wide-bandgap semiconductor poised to revolutionize high-power and high-frequency electronics due to its exceptional thermal and electronic properties.[1] The growth of high-quality SiC epitaxial layers is paramount for device performance, with Chemical Vapor Deposition (CVD) being a principal manufacturing technique.[2][3] The choice of precursor in CVD is critical, influencing film quality, growth temperature, and safety.[4]

Hexamethyldisilane (HMDS) has emerged as a promising single-source precursor for both silicon and carbon, offering a safer alternative to pyrophoric silane and corrosive chlorinated silanes.[2] This application note focuses on a specialized variant, Hexamethyl-D18-disilane ((CD₃)₃Si-Si(CD₃)₃), where the hydrogen atoms in the methyl groups are replaced with deuterium.

The primary motivation for employing Hexamethyl-D18-disilane is to leverage the kinetic isotope effect to elucidate the complex chemical mechanisms underpinning SiC growth. By tracing the deuterium through the reaction pathways, researchers can gain unprecedented insights into bond-breaking sequences, the formation of reactive intermediates, and the incorporation of carbon into the SiC lattice. This understanding is crucial for optimizing CVD processes for higher quality, lower defect density SiC films. While the protocols herein are foundational, they provide a robust starting point for process development and mechanistic investigation.

Precursor Specifications and Safety Protocols

Material Properties

Hexamethyl-D18-disilane shares similar physical properties with its non-deuterated counterpart, Hexamethyldisilane. It is a colorless liquid at room temperature.[5]

PropertyValue
Chemical FormulaC₆D₁₈Si₂
Molecular Weightapprox. 164.5 g/mol
Boiling Pointapprox. 114 °C
State at RTLiquid
Safety and Handling

DANGER: Hexamethyl-D18-disilane is a flammable liquid and vapor.[6] All handling should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including flame-resistant clothing, safety glasses, and chemical-resistant gloves, must be worn.[6][7] The compound should be stored in a cool, dry, and well-ventilated area away from heat sources and open flames.[7]

Key Safety Precautions:

  • Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent contact with air and moisture.

  • Ground and bond containers and receiving equipment to prevent static discharge.[6]

  • Use non-sparking tools.[6]

  • In case of fire, use carbon dioxide, dry chemical, or foam extinguishers.[6]

Mechanism of SiC Growth using Hexamethyldisilane

The thermal decomposition of hexamethyldisilane is the initial step in the CVD process. Studies on the non-deuterated analogue have shown that the Si-Si bond is weaker than the Si-C bonds and is the first to break upon heating.[3][8][9]

Proposed Reaction Pathway

The primary decomposition reaction is the homolytic cleavage of the Si-Si bond to form two trimethylsilyl radicals:

(CD₃)₃Si-Si(CD₃)₃ → 2 (CD₃)₃Si•

These highly reactive radicals can then undergo a series of secondary reactions in the gas phase and on the substrate surface, including hydrogen (or in this case, deuterium) abstraction and rearrangement to form reactive species that ultimately lead to the formation of the SiC film. The use of the deuterated precursor allows for the tracking of the methyl groups and their fragments throughout this process using techniques like mass spectrometry.

SiC_Growth_Mechanism HMDS Hexamethyl-D18-disilane ((CD₃)₃Si-Si(CD₃)₃) Radical 2 x Trimethylsilyl Radical (2 (CD₃)₃Si•) HMDS->Radical Thermal Decomposition (Si-Si bond cleavage) Intermediates Gas Phase & Surface Intermediates Radical->Intermediates Secondary Reactions SiC SiC Thin Film Intermediates->SiC Surface Reactions & Film Growth CVD_Workflow start Start load Load Substrate start->load pump Evacuate Chamber load->pump purge Purge with Ar pump->purge heat Heat to Growth Temp. purge->heat stabilize Stabilize Temperature heat->stabilize introduce_h2 Introduce H₂ Carrier Gas stabilize->introduce_h2 introduce_hmds Introduce Hexamethyl-D18-disilane introduce_h2->introduce_hmds growth SiC Film Growth introduce_hmds->growth stop_hmds Stop Precursor Flow growth->stop_hmds cool Cool Down in H₂/Ar stop_hmds->cool unload Unload Sample cool->unload end End unload->end

Caption: Experimental workflow for SiC growth using CVD.

Step-by-Step Protocol:

  • Loading: Place the prepared silicon substrate on a graphite susceptor and load it into the center of the quartz reaction tube.

  • Evacuation and Purge: Evacuate the reaction chamber to a base pressure of ~10⁻² torr and then purge with high-purity argon to remove residual air and moisture.

  • Heating: While maintaining an argon flow, heat the furnace to the desired growth temperature. A typical starting point is in the range of 1150-1250°C. [2]4. Temperature Stabilization: Allow the system to stabilize at the set temperature for 10-15 minutes.

  • Growth Initiation:

    • Switch the gas flow from argon to hydrogen as the carrier gas.

    • Divert a controlled flow of hydrogen through the Hexamethyl-D18-disilane bubbler to introduce the precursor vapor into the reaction chamber. The bubbler temperature should be maintained to ensure a constant vapor pressure.

  • Deposition: Allow the deposition to proceed for the desired duration to achieve the target film thickness. Growth times can range from 30 minutes to several hours. [2]7. Growth Termination:

    • Stop the flow of the precursor by bypassing the bubbler.

    • Keep the hydrogen and argon flowing while the furnace cools down.

  • Cooling and Unloading: Once the reactor has cooled to below 400°C, switch to a full argon flow. After cooling to room temperature, vent the chamber and unload the coated substrate.

Typical Process Parameters (Starting Point)
ParameterRangeRationale
Substrate Temperature1150 - 1250 °CSufficient thermal energy for precursor decomposition and surface reactions. [2]
Chamber PressureAtmosphericSimplifies reactor design, though vacuum systems can also be used. [2]
H₂ Carrier Gas Flow1 - 5 slmTransports the precursor to the substrate and removes byproducts.
Precursor Flow Rate0.1 - 1 sccmControls the growth rate and film stoichiometry.
Growth Duration30 - 120 minDetermines the final thickness of the SiC layer. [2]

Characterization of SiC Layers

After growth, a comprehensive characterization of the SiC films is essential to determine their quality and properties.

TechniqueInformation Obtained
Scanning Electron Microscopy (SEM) Surface morphology, thickness (cross-section), and presence of defects. [2]
X-ray Diffraction (XRD) Crystalline structure, polytype identification (e.g., 3C-SiC), and crystal quality. [2]
X-ray Photoelectron Spectroscopy (XPS) Elemental composition, chemical bonding states (Si-C, C-C, Si-O), and stoichiometry. [2]
Raman Spectroscopy Crystalline quality, polytype, and stress in the film.
Atomic Force Microscopy (AFM) Surface roughness and topography.
Secondary Ion Mass Spectrometry (SIMS) Depth profiling of elemental and isotopic (deuterium) composition.

Conclusion

Hexamethyl-D18-disilane serves as a powerful tool for investigating the fundamental mechanisms of SiC growth via CVD. By providing a pathway to track the fate of the precursor's methyl groups, it enables a deeper understanding of the complex gas-phase and surface chemistry involved. The protocols and data presented in this application note offer a solid foundation for researchers to employ this deuterated precursor in their efforts to advance the state-of-the-art in SiC materials science and device fabrication. The insights gained from such studies will be instrumental in developing more efficient and controlled processes for producing high-quality SiC layers for the next generation of electronic devices.

References

  • Organosilicon chemistry. Part II. The thermal decomposition of hexamethyldisilane, the Me3Si–SiMe3 bond dissociation energy, and the ionisation potential of the trimethylsilyl radical. Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing). [Link]

  • Decomposition of Hexamethyldisilazane on Hot Metal Filaments and its Gas-phase Chemistry in a Hot-wire Chemical Vapor Deposition. IQST. [Link]

  • Scalable Chemical Vapor Deposition of Silicon Carbide Thin Films for Photonic Integrated Circuit Applications. MDPI. [Link]

  • CVD of SiC from Methyltrichlorosilane. Part I: Deposition Rates. ResearchGate. [Link]

  • CVD growth and characterization of 3C-SiC thin films. Indian Academy of Sciences. [Link]

  • Precautions For Safe Use Of Organosilicon. Sylicglobal Textile Auxiliares Supplier. [Link]

  • Influence of Substrate and Process Parameters on The Properties of CVD-SiC. ResearchGate. [Link]

  • Principles and applications of CVD powder technology. ResearchGate. [Link]

  • Isotopic tracing study of the growth of silicon carbide nanocrystals at the SiO2/Si interface by CO annealing. AIP Publishing. [Link]

  • Decomposition of hexamethyldisilane on a hot tungsten filament and gas-phase reactions in a hot-wire chemical vapor deposition reactor. ResearchGate. [Link]

  • SiCx:H and SiCxNy:H Amorphous Films Prepared from Hexamethyldisilane Vapors. ResearchGate. [Link]

  • Silicon Isotopic Composition in Large Meteoritic SiC Particles and 22Na Origin of 22Ne. PubMed. [Link]

  • MATERIAL SAFETY DATA SHEET - DEUTERATED SILANE. MsdsDigital.com. [Link]

  • Applications of Metal Alkyl Precursors for CVD/ALD. AZoNano. [Link]

  • Silicon carbide. Wikipedia. [Link]

  • Working with Hazardous Chemicals. Organic Syntheses. [Link]

  • Growth of Single Crystal Beta Silicon Carbide. DTIC. [Link]

  • HEXAMETHYLDISILANE Safety Data Sheet. Gelest. [Link]

  • Characterization of amorphous silicon carbide thin films recrystallization. POLITECNICO DI TORINO. [Link]

  • Rapid growth of SiC single crystals using CVD-SiC bulk source by sublimation method. Nature. [Link]

  • Deuterated - Solvents, Reagents& Accessories. Chromservis. [Link]

  • The Basic Introduction of SiC Epitaxial Growth Process. Semicera Semiconductor. [Link]

  • Systematic study and characterization of silicon carbide films produced via micro cold spray. ProQuest. [Link]

  • GROWTH AND CHARACTERIZATION OF 4H-SiC BY THERMAL EVAPORATION METHOD. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Hexamethyl-D18-disilane (HMDDS-d18) Optimization

Role: Senior Application Scientist Subject: Optimizing Temperature Protocols for Controlled Decomposition of Hexamethyl-D18-disilane Reference ID: TS-HMDDS-D18-OPT-01[1] Executive Summary: The "Weak Link" Principle Welco...

Author: BenchChem Technical Support Team. Date: February 2026

Role: Senior Application Scientist Subject: Optimizing Temperature Protocols for Controlled Decomposition of Hexamethyl-D18-disilane Reference ID: TS-HMDDS-D18-OPT-01[1]

Executive Summary: The "Weak Link" Principle

Welcome to the technical support center. You are likely working with Hexamethyl-D18-disilane (HMDDS-d18) for one of two reasons:

  • Radical Silylation: Installing a perdeuterated trimethylsilyl group (–Si(CD₃)₃) onto a drug scaffold (Deuterium Switch).[2]

  • Materials Deposition: Creating deuterated silicon carbide (SiC) or silicon carbon nitride (SiCN) films via CVD.[2]

In both cases, success relies on the Selective Thermal Scission of the silicon-silicon (Si–Si) bond while preserving the silicon-carbon (Si–C) bonds. If the temperature is too low, you get no reaction.[2] If it is too high, you break the Si–C bonds, releasing methyl radicals and causing isotopic scrambling (dilution of your D-enrichment).

This guide provides the thermodynamic boundaries and troubleshooting protocols to maintain that balance.

Part 1: Thermodynamics & Kinetics (The "Why")

To optimize your experiment, you must operate within the "Safe Window" defined by bond dissociation energies (BDE).[2]

Table 1: Critical Bond Energies in HMDDS-d18

Note: Values are approximate for the deuterated analog based on standard HMDS data. Deuterium isotope effects slightly increase bond stability but do not alter the relative order.

Bond TypeDissociation Energy (kJ/mol)Dissociation Energy (kcal/mol)Critical Consequence of Cleavage
Si–Si ~337 ~80.5 Target: Generates reactive[1] ·Si(CD₃)₃ radicals.[2]
Si–C ~360 - 380 ~86 - 90 Failure: Releases[1] ·CD₃, leads to scrambling/polymerization.
C–D ~420+ ~100+ Stable: Generally robust, but susceptible to radical abstraction.[1][2]

The Optimization Strategy: You must apply enough energy to overcome the 80.5 kcal/mol barrier (Si–Si) but stay significantly below the 86 kcal/mol barrier (Si–C).[2] This narrow window (~5-10 kcal/mol) requires precise temperature control.[2]

Part 2: Decision Pathways (Visualization)[2]

The following logic tree illustrates the reaction outcomes based on your thermal input.

HMDDS_Decomposition Start HMDDS-d18 Input Temp_Low Temp < 450°C (Thermal Only) Start->Temp_Low Temp_Opt Temp 500-600°C (Process Window) Start->Temp_Opt Temp_High Temp > 650°C (Overheating) Start->Temp_High No_Rxn Incomplete Conversion Recycled Precursor Temp_Low->No_Rxn Insufficient Energy Target Homolytic Cleavage 2 x ·Si(CD3)3 Radicals Temp_Opt->Target Selective Si-Si Break Scrambling Si-C Cleavage ·CD3 Release + H/D Exchange Temp_High->Scrambling Excess Energy Product_A High Purity Silylation (>98% D-Incorp) Target->Product_A Product_B Isotopic Dilution Complex Mixture Scrambling->Product_B

Figure 1: Thermal decomposition pathways of HMDDS-d18 showing the critical branching between selective radical generation and isotopic scrambling.

Part 3: Troubleshooting Guides (Q&A)

Scenario A: Low Yield / Incomplete Reaction

User Question: "I am running a flow pyrolysis at 450°C, but I am recovering mostly unreacted HMDDS-d18. Why isn't it decomposing?"

Scientist Response: At 450°C, you are hovering right at the onset of thermal decomposition for the Si–Si bond.[2] While some cleavage occurs, the kinetics are too slow for standard residence times.[2]

  • The Fix: Increase temperature to 520–550°C . This pushes the system firmly into the decomposition regime without reaching the Si–C cleavage threshold.[2]

  • Alternative: If your substrate is sensitive to heat, add a radical initiator (e.g., di-tert-butyl peroxide) or use photoredox catalysis .[1][2] These methods lower the activation energy barrier, allowing "decomposition" (radical generation) at temperatures as low as 80–110°C.[2]

Scenario B: Isotopic Scrambling (Loss of D-Enrichment)

User Question: "My product formed, but Mass Spec shows a mix of -Si(CD₃)₃, -Si(CD₂H)(CD₃)₂, etc. My D-incorporation dropped from 99% to 85%. What happened?"

Scientist Response: You likely exceeded the Si–C dissociation threshold (approx. 600°C+).[2] When the Si–C bond breaks, it releases methyl radicals ([2]·CD₃). These "hot" radicals abstract hydrogen atoms from anywhere in your system (solvent, reactor walls, substrate), creating H/D exchange.[1][2]

  • The Fix:

    • Lower Temperature: Drop reactor temperature by 50°C increments.

    • Reduce Residence Time: If you are using flow chemistry, increase the flow rate.[2] Prolonged exposure to high heat promotes secondary decomposition reactions.[2]

    • Check Reactor Wall: In CVD, hot tungsten filaments (>1500°C) cause immediate catastrophic scrambling.[1][2] Ensure you are using a "Hot Wall" reactor setup controlled strictly <600°C, not a "Hot Wire" setup unless specifically calibrated.[1][2]

Scenario C: Clogging / White Powder Deposition

User Question: "I see a white powder depositing at the reactor outlet. Is this my product?"

Scientist Response: Likely not. This is often Polycarbosilane formation.[2] If the concentration of HMDDS radicals is too high in the gas phase, they recombine to form longer chains rather than reacting with your substrate.[2]

  • The Fix: Dilute your precursor.[2]

    • For CVD: Increase the carrier gas (Ar or N₂) flow to reduce the partial pressure of HMDDS.

    • For Synthesis: Dilute the reaction mixture in an inert solvent (e.g., benzene-d6 or trifluorotoluene) to favor intermolecular reaction with your substrate over homocoupling.

Part 4: Experimental Protocol (Optimized)

Workflow: Thermal Radical Silylation (Flow Chemistry)
  • Preparation: Dissolve HMDDS-d18 (0.1 M) and Substrate (0.1 M) in anhydrous, degassed solvent (Benzene or Toluene). Note: Use deuterated solvents if maximum isotopic purity is critical.[2]

  • System: High-pressure stainless steel or PFA tubing reactor.

  • Step-by-Step Optimization:

StepParameterSettingRationale
1Pressure 10–20 barKeeps solvent liquid; improves heat transfer.[1]
2Base Temp 140°C (with initiator)If using peroxide initiator, keep T low.
3Thermal Temp 500°C (no initiator)Pure thermal cleavage of Si–Si.
4Residence Time 10–30 minSufficient time for radical transfer, minimal time for scrambling.[1][2]
5Quench Immediate CoolingStop radical propagation immediately at outlet.[1][2]

References

  • Mechanism of Thermolysis: Davidson, I. M. T., & Howard, A. V. (1975).[1][2] Kinetically determined bond dissociation energies in hexamethyldisilane. Journal of the Chemical Society, Chemical Communications.[2] Link

  • Si-Si Bond Energy Data: Walsh, R. (1981).[1][2] Bond dissociation energies in organosilicon compounds. Accounts of Chemical Research. Link[2]

  • Deuterium Scrambling Risks: Borotto, N. B., et al. (2019).[1][2][3] Gas-Phase Hydrogen/Deuterium Scrambling in Negative-Ion Mode Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry.[2] Link

  • CVD Precursor Behavior: Wrobel, A. M., et al. (1998).[1][2] Thermal Decomposition of Hexamethyldisilane in the Gas Phase. Chemistry of Materials. Link[2]

Sources

Optimization

Technical Support Center: Hexamethyl-D18-disilane (HMDS-D18)

Topic: Troubleshooting Film Uniformity in Deuterated Silicon Carbide/Nitride Deposition Introduction: The High-Stakes Isotope Welcome to the Advanced Materials Support Center. You are likely using Hexamethyl-D18-disilane...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Film Uniformity in Deuterated Silicon Carbide/Nitride Deposition

Introduction: The High-Stakes Isotope

Welcome to the Advanced Materials Support Center. You are likely using Hexamethyl-D18-disilane (


) for one specific reason: Isotopic Stabilization . Replacing Hydrogen with Deuterium in semiconductor interfaces (Si-D bonds) significantly reduces hot-carrier degradation due to the "Giant Isotope Effect" [1].[1]

However, HMDS-D18 is exponentially more expensive than standard HMDS. Non-uniformity isn't just a quality issue; it is a financial hemorrhage. This guide addresses the specific aerodynamic and thermodynamic challenges of depositing heavy-isotope precursors.

Part 1: Precursor Delivery & Phase Behavior

Q1: My deposition rate is oscillating, leading to thickness gradients. Is the D18 precursor behaving differently than standard HMDS?

Diagnosis: While the chemical properties of HMDS-D18 mirror standard HMDS, the kinetic isotope effect alters the evaporation rate slightly. However, the root cause of oscillation is almost always thermal instability in the delivery line or bubbler efficiency . HMDS has a relatively low vapor pressure (~23 mmHg at 20°C) [2]. If your carrier gas flow is too high, you are likely "starving" the bubbler, picking up an unsaturated vapor stream.

The Fix: Saturation Verification Protocol

  • Bubbler Temp: Set to 25°C - 30°C (do not exceed 40°C to avoid pre-reaction in the line).

  • Line Heating: The delivery line must be a gradient:

    • Bubbler:

      
      
      
    • Line:

      
      
      
    • MFC/Valve:

      
      
      
    • Chamber Inlet:

      
      
      
    • Why? Any cold spot causes condensation. Since D18 is heavy, it condenses faster than standard HMDS, causing "burps" of liquid into the chamber that create local thickness spikes.

Q2: I see a "Bullseye" thickness pattern (thick center, thin edge). How do I flatten this?

Diagnosis: A bullseye pattern indicates you are likely operating in the Mass Transport Limited Regime with a single-inlet showerhead. The precursor is depleting before it reaches the wafer edge.

The Fix: Shift the Arrhenius Regime You need to move toward the Surface Reaction Limited Regime where temperature, not gas flow, dictates the rate.

  • Step A: Lower the substrate temperature by 25°C - 50°C.

  • Step B: Increase the carrier gas flow (Dilution).

  • Step C: Check the Peclet Number (ratio of advection to diffusion). For uniformity, you want a lower Peclet number to encourage diffusion across the wafer.

Data: Process Regime Identification

SymptomRegimeRoot CauseAction
Bullseye (Center Thick) Mass Transport LimitedDepletion of D18Increase Flow / Lower Temp
Edge Thick Mass Transport Limited"Venturi" effect or thermal edge lossOptimize Showerhead / Use Susceptor Ring
Random Variation UnstableCondensation or MFC huntingCheck Line Heaters / Tune PID

Part 2: Isotopic Integrity & Surface Chemistry

Q3: The film thickness is uniform, but SIMS analysis shows low Deuterium incorporation (High H/D ratio). Where is the Hydrogen coming from?

Diagnosis: This is Isotopic Scrambling . Even if you use 99.9% D18 precursor, residual moisture (


) or silanol groups (

) on the chamber walls will exchange Hydrogen for Deuterium during the initial nucleation phase [3].

The Fix: The "Heavy" Conditioning Cycle You cannot simply pump down and run. You must condition the chamber with the deuterated species to replace wall-bound H with D.

  • Bake-out: Heat chamber to >150°C under vacuum for 4 hours.

  • Deuterated Soak: Flow

    
     gas (if available) or a "sacrificial" run of HMDS-D18 for 5 minutes without a wafer.
    
  • Carrier Gas: Ensure your carrier gas (Ar or

    
    ) is getter-purified to <10 ppb 
    
    
    
    .
Q4: How does the heavier mass of D18 affect the Mass Flow Controller (MFC)?

Diagnosis: MFCs measure heat capacity (


). The 

of deuterated HMDS is slightly different from standard HMDS due to the vibrational modes of C-D vs C-H bonds. Using a standard HMDS calibration factor will result in a 2-5% flow error .

The Fix:

  • Do not rely on the standard "HMDS" setting.

  • Perform a Rate-of-Rise (RoR) calibration:

    • Isolate the chamber.

    • Flow HMDS-D18 into a known volume (manometer).

    • Calculate actual molar flow based on pressure rise (

      
      ).
      
    • Adjust the MFC K-factor accordingly.

Part 3: Visualization & Logic

Workflow: Troubleshooting Non-Uniformity

Troubleshooting Start Issue: Non-Uniform Film CheckPattern Analyze Wafer Map Start->CheckPattern Bullseye Symptom: Bullseye (Center Thick) CheckPattern->Bullseye EdgeThick Symptom: Edge Thick CheckPattern->EdgeThick Spots Symptom: Random Spots CheckPattern->Spots MassTransport Cause: Mass Transport Limited (Depletion) Bullseye->MassTransport EdgeThick->MassTransport Condensation Cause: Precursor Condensation Spots->Condensation FixTemp Action: Lower Deposition Temp (Move to Kinetic Regime) MassTransport->FixTemp Primary Fix FixFlow Action: Increase Carrier Flow MassTransport->FixFlow Secondary Fix FixHeat Action: Check Line Heating (Gradient +5°C) Condensation->FixHeat

Figure 1: Logic flow for diagnosing film uniformity issues based on wafer mapping topology.

Schematic: Idealized Delivery System for Heavy Precursors

DeliverySystem cluster_thermal Thermal Gradient (Critical for D18) Carrier Carrier Gas (Ar/N2) <10ppb H2O MFC MFC (Calibrated for D18) Carrier->MFC Bubbler HMDS-D18 Bubbler Temp: 25°C MFC->Bubbler Dip Tube Line1 Heated Line 30°C Bubbler->Line1 Saturated Vapor Line2 Heated Line 35°C Line1->Line2 Chamber CVD Chamber Showerhead >40°C Line2->Chamber

Figure 2: Thermal gradient requirement to prevent re-condensation of the heavy D18 isotope during transport.

Part 4: Metrology & Validation

Q5: My Ellipsometer cannot fit the data. Is the refractive index ( ) different?

A: Yes. Deuteration changes the polarizability of the molecule slightly, which affects the refractive index (


) and extinction coefficient (

) of the resulting SiC:D film.
  • Action: Do not use a standard "SiC" or "SiN" library model.

  • Protocol: Perform a Cauchy dispersion model fit first to establish thickness, then extract

    
     and 
    
    
    
    . You will likely find the refractive index is 0.01–0.02 lower than the hydrogenated equivalent due to density variations.
Summary of Key Parameters
ParameterStandard HMDSHMDS-D18Impact on Process
Molecular Weight 146.4 g/mol ~164.5 g/mol Slower diffusion; requires higher carrier flow.
Vapor Pressure (20°C) ~23 mmHg~21-22 mmHgSlightly lower evaporation rate; requires bubbler temp tuning.
Bond Strength (Si-X) Si-H (318 kJ/mol)Si-D (325 kJ/mol)Higher thermal stability ; may require slightly higher RF power or Temp for decomposition [4].
References
  • Lyding, J. W., Hess, K., & Kizilyalli, I. C. (1996). Giant Isotope Effect in Hot Electron Degradation of Metal Oxide Silicon Devices. Applied Physics Letters.

  • Gelest, Inc. (2020). Hexamethyldisilane Properties and Vapor Pressure Data. Gelest Catalog.

  • Gupta, A., et al. (2004). CVD growth and characterization of 3C-SiC thin films. Bulletin of Materials Science.

  • Wong, W. S., et al. (2021). Deuterium passivation of grain-boundary dangling bonds in silicon thin films. Applied Physics Letters.

For further assistance, please contact the Application Engineering team with your specific reactor geometry and wafer maps.

Sources

Troubleshooting

improving yield and purity of Hexamethyl-D18-disilane reactions

Welcome to the Technical Support Center for the synthesis of Hexamethyl-D18-disilane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of Hexamethyl-D18-disilane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring you can optimize your reaction yields and achieve the highest product purity. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to support your experimental success.

Introduction to Hexamethyl-D18-disilane Synthesis

Hexamethyl-D18-disilane, ((CD₃)₃Si)₂, is a valuable deuterated organosilane compound used in a variety of applications, including as a standard in nuclear magnetic resonance (NMR) spectroscopy, as a reagent in organic synthesis, and in the production of specialized polymers and materials. The high level of deuteration makes it particularly useful in mechanistic studies and as a non-protonated source of the trimethylsilyl group.

The synthesis of this compound, while conceptually straightforward, presents several practical challenges. Achieving high yields and, critically, high isotopic and chemical purity, requires careful attention to reaction conditions, reagent quality, and purification techniques. This guide will primarily focus on the most common synthetic routes and the potential pitfalls associated with them.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Low or No Product Yield

Q1: My Grignard reaction to form the trideuteriomethyl magnesium halide (CD₃MgX) won't initiate. What are the common causes?

A1: The initiation of a Grignard reaction is notoriously sensitive. Several factors could be at play:

  • Presence of Moisture: Grignard reagents are extremely reactive towards protic sources, especially water.[1] Even trace amounts of moisture in your glassware, solvent, or on the surface of the magnesium can prevent the reaction from starting.

    • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use. Solvents, typically anhydrous diethyl ether or tetrahydrofuran (THF), must be thoroughly dried and stored over molecular sieves.

  • Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO). This layer acts as a barrier, preventing the magnesium from reacting with the alkyl halide.

    • Solution: Activate the magnesium surface. This can be achieved by:

      • Grinding the magnesium turnings in a mortar and pestle just before use to expose a fresh surface.[2]

      • Adding a small crystal of iodine, which can etch the oxide layer.

      • Adding a few drops of 1,2-dibromoethane; its reaction with magnesium is readily initiated and helps to activate the surface for the main reaction.[2]

  • Purity of the Deuterated Methyl Halide: The quality of your CD₃X (where X is I, Br, or Cl) is crucial. Impurities can inhibit the reaction.

    • Solution: Use a freshly opened bottle of high-purity deuterated methyl halide. If the purity is questionable, consider purification by distillation or passing it through a short column of activated alumina.[2]

Q2: The reaction started, as indicated by bubbling and heat generation, but it stalled before all the starting material was consumed. Why might this happen?

A2: A stalling reaction can be frustrating. Here are a few likely reasons:

  • Insufficient Mixing: The Grignard reaction is heterogeneous.[2] If the magnesium surface is not in constant contact with the deuterated methyl halide in solution, the reaction rate will decrease and may eventually stop.

    • Solution: Ensure vigorous and continuous stirring throughout the reaction.

  • Precipitation of the Grignard Reagent: In some cases, the Grignard reagent can precipitate from the solution, especially if the concentration is high, effectively removing it from the reaction.

    • Solution: Use a sufficient amount of anhydrous solvent to maintain a homogenous solution. If precipitation occurs, gentle warming may help redissolve the reagent.

  • Side Reactions: Unwanted side reactions can consume your starting materials or Grignard reagent. For instance, Wurtz-type coupling of the deuterated methyl halide can occur.[3]

    • Solution: Maintain a controlled temperature. Adding the deuterated methyl halide slowly and dropwise to the magnesium suspension can help to minimize side reactions by keeping its concentration low.

Q3: My overall yield of Hexamethyl-D18-disilane is consistently low. What factors should I investigate to optimize it?

A3: Low yields in the final coupling step often point to issues with the reactivity of your intermediates or competing reaction pathways.

  • Inefficient Coupling Reaction: The coupling of the Grignard reagent with a silicon halide is the key bond-forming step. The reactivity of the silicon halide is important.

    • Solution: If using a chlorosilane, consider switching to a more reactive bromosilane or iodosilane. The choice of solvent can also influence the reactivity of the Grignard reagent.

  • Wurtz-Fittig Side Reactions: When coupling two different alkyl halides, a mixture of products is often formed.[3] In the context of forming the Si-Si bond, if you are coupling (CD₃)₃SiCl with sodium, side reactions can lead to a variety of byproducts.

    • Solution: Using a single, symmetric starting material like (CD₃)₃SiCl with an alkali metal is generally the most effective way to produce hexamethyldisilane via a Wurtz-type reaction.[4]

Product Purity Issues

Q1: I'm observing significant amounts of incompletely deuterated product in my final Hexamethyl-D18-disilane. How can I minimize this?

A1: This is a critical issue for applications requiring high isotopic enrichment. The source of protons needs to be identified and eliminated.

  • Protic Impurities in Reagents and Solvents: As mentioned, any source of 'H' can react with your deuterated Grignard reagent to form CD₃H, which can then be incorporated into your product stream or lead to the formation of partially protonated silanes.

    • Solution: Use highly deuterated starting materials and ensure all solvents and reagents are scrupulously dried. Consider using deuterated solvents for the reaction if practical, though this is often cost-prohibitive. A key step is to use D₂O for the work-up instead of H₂O to quench any remaining Grignard reagent.[5]

  • Atmospheric Moisture: Exposure of the reaction to air, which contains moisture, can introduce protons.

    • Solution: Conduct the entire reaction under an inert atmosphere of dry nitrogen or argon.

Q2: My final product is contaminated with a monosilane ((CD₃)₃SiH or (CD₃)₃SiD) or a siloxane (((CD₃)₃Si)₂O). What are the sources of these impurities and how can I prevent them?

A2: These are common impurities in organosilane synthesis.

  • Monosilane Formation: The formation of trideuteriotrimethylsilane can occur if the intermediate silyl anion is protonated or deuterated during the workup.

    • Solution: Careful control of the workup conditions is essential. Quenching the reaction at a low temperature with a non-protic solvent before introducing any aqueous solution can help.

  • Siloxane Formation: Siloxanes are formed by the hydrolysis of silicon-halide bonds or the oxidation of the Si-Si bond followed by rearrangement. The presence of water is the primary cause.

    • Solution: Strict anhydrous conditions are paramount.[1] Ensure all starting materials and solvents are dry and the reaction is protected from atmospheric moisture. During purification, avoid exposure to moisture.

Q3: I see evidence of side-products from the self-coupling of my deuterated methyl Grignard reagent (ethane-D6). How can I suppress this?

A3: This is a known side reaction in Grignard chemistry, often referred to as Wurtz-type coupling.

  • Reaction Conditions: The extent of this side reaction can be influenced by the reaction temperature and the nature of the halide in the deuterated methyl halide.

    • Solution: Maintain a lower reaction temperature and add the deuterated methyl halide slowly to the magnesium suspension. Using the bromide or chloride instead of the iodide can sometimes reduce the rate of this side reaction.

Frequently Asked Questions (FAQs)

Q: What is the most effective method for purifying Hexamethyl-D18-disilane?

A: Fractional distillation is the preferred method for purifying Hexamethyl-D18-disilane. Due to its relatively low boiling point (the non-deuterated analogue boils at 113 °C), it can be effectively separated from less volatile impurities.[6] It is crucial to perform the distillation under an inert atmosphere to prevent the introduction of moisture and oxygen, which could lead to the formation of siloxanes.

Q: How should I properly store Hexamethyl-D18-disilane and its precursors?

A: Organosilanes, especially those with reactive functionalities, and their precursors should be stored with care to maintain their purity.

  • Hexamethyl-D18-disilane: Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dark, and dry place.[7]

  • Deuterated Methyl Halides: These are typically supplied in sealed ampoules or cylinders. Store according to the manufacturer's instructions, usually in a cool, well-ventilated area away from moisture.

  • Grignard Reagents: Grignard reagents are not typically isolated and are used in situ. If you need to store a prepared Grignard solution for a short period, do so in a sealed flask under a positive pressure of inert gas in a refrigerator. However, their titer (concentration) can decrease over time.

Q: What are the recommended analytical techniques for characterizing the purity and isotopic enrichment of my product?

A: A combination of techniques is recommended for full characterization:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for assessing chemical purity. The mass spectrum will confirm the molecular weight of your product and help identify any impurities.[8][9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR will allow you to quantify the level of any residual protons, thus determining the isotopic purity.

    • ¹³C and ²⁹Si NMR can provide information about the chemical structure and purity.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: This can be used to confirm the absence of O-H bonds (indicating water) and Si-O bonds (indicating siloxane impurities).

Q: Are there any specific safety precautions I should take when working with deuterated organosilanes?

A: Yes, several precautions are necessary:

  • Flammability: Hexamethyldisilane is a flammable liquid.[6] Handle it in a well-ventilated fume hood away from ignition sources.

  • Reactivity with Water: As with all reactive organometallics and silanes, avoid contact with water, as this can lead to the release of flammable gases.

  • Inert Atmosphere: Always handle these compounds under an inert atmosphere to prevent degradation and the formation of potentially hazardous byproducts.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.

Experimental Protocols

Protocol 1: Preparation of Trideuteriomethyl Magnesium Iodide (CD₃MgI)

Materials:

  • Magnesium turnings

  • Iodine (one small crystal)

  • Deuterated methyl iodide (CD₃I)

  • Anhydrous diethyl ether or THF

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel.

  • Place the magnesium turnings in the flask.

  • Add a single crystal of iodine to the magnesium.

  • Add a small amount of anhydrous diethyl ether to just cover the magnesium.

  • In the dropping funnel, prepare a solution of deuterated methyl iodide in anhydrous diethyl ether.

  • Add a small portion of the CD₃I solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a loss of the iodine color. Gentle warming with a water bath may be necessary.

  • Once the reaction has started, add the remaining CD₃I solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until the majority of the magnesium has been consumed. The resulting grey-black solution is your Grignard reagent and should be used immediately.

Protocol 2: Synthesis of Hexamethyl-D18-disilane via Wurtz-type Coupling

Materials:

  • Trideuteriomethylchlorosilane ((CD₃)₃SiCl)

  • Sodium metal (as a dispersion or freshly cut pieces)

  • Anhydrous toluene or xylene

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel.

  • Add the sodium metal to the flask along with the anhydrous solvent.

  • Heat the mixture to reflux with vigorous stirring to create a fine dispersion of sodium.

  • In the dropping funnel, prepare a solution of (CD₃)₃SiCl in the same anhydrous solvent.

  • Add the (CD₃)₃SiCl solution dropwise to the refluxing sodium dispersion. A vigorous reaction should occur, often with the formation of a blue or purple color, indicating the presence of sodium radicals.

  • After the addition is complete, continue to reflux the mixture for several hours to ensure the reaction goes to completion.

  • Cool the reaction mixture to room temperature.

  • Carefully quench any unreacted sodium by the slow, dropwise addition of isopropanol or ethanol.

  • Filter the reaction mixture to remove the sodium chloride precipitate. Wash the salt cake with the reaction solvent.

  • The filtrate contains your crude Hexamethyl-D18-disilane.

Visualizations

Diagrams

Grignard_Formation_and_Coupling cluster_0 Step 1: Grignard Reagent Formation cluster_1 Step 2: Wurtz-type Coupling CD3I CD₃I (Deuterated Methyl Iodide) CD3MgI CD₃MgI (Grignard Reagent) CD3I->CD3MgI Anhydrous Ether Mg Mg (Magnesium) Mg->CD3MgI CD33SiCl (CD₃)₃SiCl (Trideuteriomethylchlorosilane) Product (CD₃)₃Si-Si(CD₃)₃ (Hexamethyl-D18-disilane) CD33SiCl->Product Anhydrous Toluene, Reflux Na Na (Sodium) Na->Product

Caption: Synthetic pathway for Hexamethyl-D18-disilane.

Troubleshooting_Low_Yield start Low or No Yield q1 Did the reaction initiate? start->q1 a1_yes Yes q1->a1_yes a1_no No q1->a1_no q2 Did the reaction stall? a1_yes->q2 c1 Check for moisture in glassware/solvents. a1_no->c1 c2 Activate Mg surface (I₂, grinding). a1_no->c2 c3 Ensure high purity of CD₃X. a1_no->c3 a2_yes Yes q2->a2_yes a2_no No q2->a2_no c4 Improve stirring. a2_yes->c4 c5 Check for precipitation. a2_yes->c5 c6 Control temperature to minimize side reactions. a2_yes->c6 c7 Consider more reactive silicon halide. a2_no->c7 c8 Optimize coupling conditions (solvent, temp). a2_no->c8

Caption: Troubleshooting flowchart for low reaction yield.

Data Tables

Table 1: Recommended Reaction Conditions for Grignard Reagent Formation

ParameterRecommended ConditionRationale
Solvent Anhydrous Diethyl Ether or THFSolvates the Grignard reagent, preventing precipitation and enhancing reactivity.
Temperature Gentle reflux (30-40 °C for ether)Sufficient to initiate and sustain the reaction without promoting excessive side reactions.
Addition Rate Slow, dropwiseMaintains a low concentration of the alkyl halide, minimizing Wurtz-type coupling.
Atmosphere Inert (Dry N₂ or Ar)Excludes atmospheric moisture and oxygen, which would quench the reagent.

Table 2: Common Impurities and Their Likely GC-MS Identification

ImpurityChemical FormulaExpected Mass Spectral Features
Trideuteriotrimethylsilane(CD₃)₃SiHMolecular ion peak corresponding to its mass; characteristic fragmentation pattern.
Dodeca(deuterio)methyl-disiloxane((CD₃)₃Si)₂OMolecular ion peak and isotopic pattern consistent with the formula; strong Si-O-Si fragment ions.
Ethane-D6C₂D₆Low molecular weight, detected early in the chromatogram if volatile enough.
Partially Protonated ProductC₆HₓD₁₈-ₓSi₂A series of molecular ion peaks separated by 1 mass unit, indicating incomplete deuteration.
References
  • This guide synthesizes general principles of organosilane and Grignard chemistry and applies them to the specific case of Hexamethyl-D18-disilane. Specific literature on the synthesis of this exact deuterated compound is limited; therefore, the recommendations are based on established, analogous reactions.
  • Chemical Synthesis of Electronic Gas Disilane: Current Status and Challenges from Mechanism to Industrial Synthesis. ACS Omega, 2021.

  • Improved Synthesis of Aryltrialkoxysilanes via Treatment of Aryl Grignard or Lithium Reagents with Tetraalkyl Orthosilicates. Organic Chemistry Portal.

  • Grignard Reagents. Chemguide.

  • How to improve the percent yield in Grignard reaction. Quora.

  • Impact of reaction products on the Grignard reaction with silanes and ketones. ResearchGate.

  • Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.

  • Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. YouTube.

  • General and Practical KOMe/Disilane-Mediated Dehalogenative Deuteration of (Hetero)Arylhalides. ResearchGate.

  • What precautions should be taken when storing silane coupling agents? Shin-Etsu Silicone Selection Guide.

  • Gas chromatography–mass spectrometric analysis of products from on-line pyrolysis/silylation of plant gums used as binding media. ResearchGate.

  • Hexamethyldisilane. ResearchGate.

  • Secondary Deuterium Kinetic Isotope Effects in Irreversible Additions of Hydride and Carbon Nucleophiles to Aldehydes: A Spectrum of Transition States from Complete Bond Formation to Single Electron Transfer. Journal of the American Chemical Society.

  • One-Step Synthesis of Siloxanes from the Direct Process Disilane Residue. ResearchGate.

  • Qualitative Analysis of Impurities in a Solvent for Semiconductor Fabrication using msFineAnalysis AI. JEOL.

  • Wurtz Reaction. ChemTalk.

  • Hexamethyldisilane. PubChem.

  • Order of reactivity of substrates towards Wurtz reaction. Chemistry Stack Exchange.

  • Any advice transferring & storing of organosilane coupling agent? ResearchGate.

  • Organomagnesium compounds (Grignard reagent-RMgX). Bethune College.

  • Haloalkanes: Wurtz reaction - lithium organyls. PHYWE.

  • Why the Wurtz coupling method is not suitable for tertiary alkyl halides? BYJU'S.

Sources

Optimization

Technical Support Center: Hexamethyl-D18-disilane Analytical Refinement

This guide serves as a specialized technical resource for the analysis and handling of Hexamethyl-D18-disilane ( ), a critical deuterated precursor used in high-precision NMR standards, metabolic stability studies, and c...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical resource for the analysis and handling of Hexamethyl-D18-disilane (


), a critical deuterated precursor used in high-precision NMR standards, metabolic stability studies, and chemical vapor deposition (CVD).

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Method Validation & Troubleshooting for Perdeuterated Organosilanes

Executive Summary

Hexamethyl-D18-disilane (HMDSO-d18) presents unique analytical challenges due to its high volatility (bp ~112°C), the reactivity of the Si-Si bond, and the necessity of quantifying high-level deuterium enrichment (>99 atom % D). This guide moves beyond standard protocols to address the "hidden" variables that compromise spectral data and isotopic calculations.

Module 1: Nuclear Magnetic Resonance (NMR) Validation

Core Objective: Accurate quantification of isotopic enrichment and residual protio-impurities.

The Challenge: The "Silent" Spectrum

In a perfect sample of Hexamethyl-D18-disilane, the


H NMR spectrum is silent. Signals appear only from impurities or residual non-deuterated methyl groups (

or

).
Protocol: Quantitative H NMR (qNMR) for Isotopic Purity

Principle: We quantify the residual proton signal against a trace-trace internal standard (IS) to calculate the D/H ratio.

Reagents:

  • Analyte: Hexamethyl-D18-disilane.[1][2]

  • Solvent:

    
     (Benzene-d6) or 
    
    
    
    (Chloroform-d). Note:
    
    
    is preferred to avoid overlap with potential chlorinated impurities.
  • Internal Standard (IS): 1,4-Dioxane (trace grade) or Dimethyl Sulfone (

    
    ).
    

Step-by-Step Workflow:

  • Gravimetry: Weigh 15-20 mg of Analyte and 2-3 mg of IS into a vial. Record weights to

    
     mg.
    
    • Critical: Cap immediately. Hexamethyl-D18-disilane is volatile; evaporation changes the molar ratio if the IS is non-volatile.

  • Acquisition Parameters:

    • Pulse Angle: 90°.

    • Relaxation Delay (D1):

      
       seconds. (Methyl protons on silanes have long 
      
      
      
      relaxation times; insufficient D1 leads to underestimation of the residual signal).
    • Scans (NS): 64 or 128 (to lift the trace residual peak above noise).

    • Spectral Width: -2 ppm to 12 ppm.

  • Processing:

    • Phase and baseline correct manually.

    • Integrate the IS peak (set to defined value).

    • Integrate the residual methyl region (~0.04 ppm).

Data Interpretation Table:

Signal (ppm)MultiplicityAssignmentInterpretation
0.04 Broad Singlet / MultipletResidual

Primary Target. The "quintet" coupling (

) may be visible.
0.00 SingletTMS ReferenceEnsure this does not overlap with analyte.
0.08 - 0.15 SingletHexamethyldisiloxane (HMDSO)Common hydrolysis impurity (Si-O-Si).
7.16 (

)
SingletResidual SolventPurity check for solvent.
Visualization: NMR Workflow

NMR_Workflow Sample Sample Prep (Gravimetric) Solvent Solvent Choice (C6D6 preferred) Sample->Solvent Dissolve Pulse Pulse Sequence (D1 > 30s) Solvent->Pulse Load Acquisition Acquisition (High S/N) Pulse->Acquisition Run Processing Processing (Integration) Acquisition->Processing FFT Result Isotopic Purity % Processing->Result Calculate Result->Sample Low Purity? Resynthesize

Caption: Logical flow for qNMR validation emphasizing the critical relaxation delay step.

Module 2: Mass Spectrometry (GC-MS) Refinement

Core Objective: Differentiate between chemical impurities and isotopic variants.

The Challenge: Isotope Scrambling & Fragmentation

Standard Electron Ionization (EI) at 70 eV is too harsh for some silanes, but Hexamethyldisilane is robust. The main confusion arises from the mass shift of the deuterated fragments.

Troubleshooting Guide: GC-MS Anomalies

Q: I see a split peak at the expected retention time. Is my column failing? A: Likely not. Hexamethyldisilane is non-polar.[3] If you see tailing or splitting, check your inlet liner . Active sites (silanols) in the glass wool can cause on-column degradation or adsorption.

  • Fix: Use a deactivated, cyclo-double-gooseneck liner.

Q: My molecular ion (


) is weak. 
A:  This is normal for hexamethyldisilane. The Si-C bond cleaves easily.
  • Target: Look for the

    
     cation.
    
  • Calculation:

    • Hexamethyl-D18-disilane MW

      
       amu.
      
    • Loss of

      
       (mass ~18).
      
    • Base Peak: m/z 146-147 (approx).[1]

Q: I see "Ghost Peaks" at m/z 73 or 147. A: These are often siloxanes from septum bleed or column stationary phase, not your sample.

  • Differentiation: Hexamethyldisilane-d18 fragments will be shifted by deuterium.

    • Standard TMS fragment (

      
      ): m/z 73.
      
    • Deuterated TMS fragment (

      
      ): m/z 82.
      
    • If you see m/z 73, it is NOT your deuterated sample; it is system contamination.

Module 3: Handling & Stability (The "Hidden" Variables)

Core Directive: Preserve the Si-Si Bond.

Mechanism of Degradation

The Si-Si bond in hexamethyldisilane is weaker than the Si-C bond. It is susceptible to cleavage by:

  • Strong Nucleophiles: Alkoxides (

    
    ) or Amides (
    
    
    
    ).
  • Electrophiles: Halogens (

    
    ).
    
  • Oxidation: While kinetically stable in air, long-term exposure can lead to formation of Hexamethyldisiloxane (HMDSO), inserting an oxygen into the Si-Si bond.

Storage Protocol
  • Container: Amber glass with PTFE-lined cap (protect from light/UV which can promote homolytic cleavage).

  • Atmosphere: Argon or Nitrogen blanket.

  • Temperature: 2-8°C (Refrigerated). Warning: Allow to reach room temperature before opening to prevent condensation of atmospheric water.

Visualization: Troubleshooting Decision Tree

Troubleshooting_Tree Start Issue Detected SignalType Signal Type? Start->SignalType ProtonNMR 1H NMR Signal (0.04 ppm) SignalType->ProtonNMR Residual H GhostPeak GC-MS Peak (m/z 73) SignalType->GhostPeak Unexpected Mass Baseline Drifting Baseline SignalType->Baseline Integration Error IncompleteD Incomplete Deuteration (Check Synthesis) ProtonNMR->IncompleteD SystemContam System Contamination (Septum/Column Bleed) GhostPeak->SystemContam Evaporation Sample Evaporation (Check Cap Seal) Baseline->Evaporation

Caption: Diagnostic logic for identifying source of analytical errors.

Frequently Asked Questions (FAQs)

Q1: Can I use Hexamethyl-D18-disilane as a chemical shift reference for high-temperature NMR? Answer: Yes. Unlike TMS (bp 26°C), Hexamethyldisilane boils at ~113°C, making it superior for experiments above 50°C. However, you must account for the isotope effect on the chemical shift. The deuterium substitution typically causes a slight upfield shift (beta-shift) compared to the non-deuterated standard. Calibrate once against an internal capillary of TMS if absolute ppm accuracy (<0.01 ppm) is required.

Q2: Why does my integration value for the D18 compound decrease over time in the NMR tube? Answer: Volatility. Even with a cap, vapor pressure can force leakage.

  • Solution: Use a screw-cap NMR tube with a PTFE septum or flame-seal the tube for long-term standards.

Q3: Is the compound pyrophoric? Answer: No, Hexamethyldisilane is flammable (Flash point ~11°C) but not pyrophoric. However, standard Schlenk line techniques are recommended to maintain isotopic purity and prevent hydrolysis [1].

References

  • Gelest, Inc. (2020). Hexamethyldisilane Product Data & Stability. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Mitigating Memory Effects in Deposition Chambers with Hexamethyl-D18-disilane

Welcome to the technical support center for the application of Hexamethyl-D18-disilane in mitigating memory effects within deposition chambers. This guide is designed for researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the application of Hexamethyl-D18-disilane in mitigating memory effects within deposition chambers. This guide is designed for researchers, scientists, and drug development professionals who utilize thin-film deposition techniques such as Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD). Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific issues encountered during your experiments.

Understanding the Challenge: The Memory Effect in Deposition Chambers

In high-purity thin-film deposition, the "memory effect" refers to the cross-contamination from previous deposition runs that can affect the current process. This phenomenon occurs when residual chemicals, byproducts, or previously deposited materials from the chamber walls, showerhead, or other internal components are unintentionally incorporated into the new film. This can lead to variations in film properties, device performance, and overall process reproducibility.

The memory effect is a significant challenge in semiconductor manufacturing and research, where even minute levels of impurities can have a detrimental impact on device performance. For instance, in the growth of aluminum-doped silicon carbide, residual aluminum can lead to unintentional doping in subsequent undoped layers.

The Role of Hexamethyl-D18-disilane in Mitigating Memory Effects

Hexamethyl-D18-disilane ((CD₃)₃Si-Si(CD₃)₃) is a deuterated organosilane compound that can be used as a chamber conditioning or passivation agent to mitigate the memory effect. The primary mechanism of action is the formation of a stable, inert, and deuterated passivation layer on the internal surfaces of the deposition chamber.

This passivation layer acts as a barrier, preventing the adsorption and subsequent release of precursor molecules and byproducts from the chamber walls. The use of a deuterated compound offers a distinct advantage due to the deuterium isotope effect . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making the resulting passivation layer more resistant to chemical attack and thermal degradation during subsequent deposition processes.[1] This enhanced stability ensures a more robust and long-lasting barrier against cross-contamination.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of the memory effect in my deposition chamber?

A1: The memory effect is primarily caused by the adsorption of precursor molecules and their byproducts onto the internal surfaces of the deposition chamber. These adsorbed species can then be released during subsequent deposition runs, leading to contamination of the new film. Factors that can exacerbate the memory effect include:

  • Porous or rough chamber surfaces: These provide more surface area for adsorption.

  • High-vapor-pressure precursors: These are more likely to adsorb onto chamber surfaces.

  • Incomplete purging: Insufficient purging between deposition steps can leave residual precursors in the chamber.

  • Chemical reactions with chamber materials: Some precursors may react with the chamber walls, forming non-volatile residues.

Q2: How does a passivation layer created by Hexamethyl-D18-disilane prevent the memory effect?

A2: The Hexamethyl-D18-disilane molecule, when introduced into the deposition chamber under appropriate conditions (e.g., plasma or thermal activation), decomposes and forms a thin, stable, and deuterated silicon-carbon-deuterium film on the internal surfaces. This film effectively "coats" the chamber, creating a non-reactive barrier.[2] This barrier layer prevents the underlying chamber material from interacting with the process precursors and also minimizes the adsorption of these precursors onto the chamber surfaces.

Q3: What are the specific advantages of using a deuterated compound like Hexamethyl-D18-disilane?

A3: The primary advantage lies in the deuterium isotope effect. The C-D bond is stronger and has a lower vibrational frequency than the C-H bond. This results in a passivation layer that is:

  • More thermally stable: It can withstand higher process temperatures without significant degradation.

  • More chemically resistant: It is less susceptible to etching or reaction with subsequent process gases and precursors.

  • Longer-lasting: The enhanced stability means the passivation effect is more durable, reducing the frequency of chamber conditioning runs.

Q4: When should I perform a chamber conditioning with Hexamethyl-D18-disilane?

A4: Chamber conditioning with Hexamethyl-D18-disilane is recommended in the following scenarios:

  • After chamber cleaning: Following a wet or plasma clean of the chamber, a conditioning step is crucial to passivate the newly exposed surfaces.

  • When changing precursor materials: To prevent cross-contamination between different film types.

  • As a periodic maintenance procedure: To ensure process stability and reproducibility over time. The frequency will depend on the specific deposition processes being run.

  • When troubleshooting contamination issues: If you observe unexpected impurities in your films, a chamber conditioning run can help to eliminate the chamber walls as a source of contamination.

Q5: What are the safety precautions for handling Hexamethyl-D18-disilane?

A5: Hexamethyldisilane (the non-deuterated analogue) is a highly flammable liquid and vapor and can cause serious eye irritation.[3][4] It is crucial to handle Hexamethyl-D18-disilane with appropriate safety measures in a well-ventilated area, away from heat, sparks, and open flames.[4] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed handling and storage information.

Troubleshooting Guide

Problem Potential Cause Recommended Solution
Persistent Cross-Contamination After Conditioning 1. Incomplete passivation layer formation.2. Insufficient purge times after conditioning.3. Leak in the deposition system.4. Contaminated precursor or gas lines.1. Review and optimize the conditioning process parameters (temperature, pressure, time, plasma power).2. Increase the duration of the purge step after the conditioning process to ensure all byproducts are removed.3. Perform a leak check on the deposition chamber and gas delivery lines.4. Purge the precursor and gas lines thoroughly before the next deposition run.
Non-Uniformity in the Deposited Film After Conditioning 1. Non-uniform passivation layer thickness.2. Incomplete removal of conditioning byproducts.1. Ensure uniform gas flow and temperature distribution within the chamber during the conditioning process.2. Extend the post-conditioning purge time and consider a high-temperature bake-out step to desorb any remaining byproducts.
Flaking or Peeling of the Passivation Layer 1. Poor adhesion of the passivation layer to the chamber walls.2. Excessive passivation layer thickness.1. Ensure the chamber is thoroughly cleaned before the conditioning process. Consider a pre-conditioning plasma treatment to enhance adhesion.2. Reduce the duration of the conditioning process to deposit a thinner, more stable passivation layer.
Difficulty in Striking Plasma During Conditioning 1. Incorrect pressure or gas flow.2. Issues with the plasma generator or matching network.1. Verify that the chamber pressure and Hexamethyl-D18-disilane flow rate are within the recommended range for plasma ignition.2. Consult the deposition system's manual for troubleshooting the plasma generation system.

Experimental Protocols & Methodologies

General Chamber Conditioning Protocol with Hexamethyl-D18-disilane

This protocol provides a general guideline for passivating a deposition chamber. The specific parameters will need to be optimized for your particular deposition system and processes.

1. Pre-Conditioning Chamber Preparation:

  • Perform a standard mechanical or in-situ plasma clean of the deposition chamber to remove any existing film deposits.
  • Pump the chamber down to its base pressure to ensure a clean, high-vacuum environment.

2. Chamber Bake-out:

  • Heat the chamber to a temperature above the planned deposition temperature (e.g., 250-350°C) for several hours under high vacuum. This step helps to desorb any water vapor or other volatile contaminants from the chamber walls.

3. Hexamethyl-D18-disilane Introduction:

  • Cool the chamber to the desired conditioning temperature (typically in the range of 150-300°C).
  • Introduce Hexamethyl-D18-disilane vapor into the chamber at a controlled flow rate. An inert carrier gas, such as Argon or Nitrogen, can be used.

4. Passivation Layer Formation:

  • Thermal CVD Method: Maintain the chamber at a constant temperature and pressure for a predetermined duration to allow for the thermal decomposition of the Hexamethyl-D18-disilane and the formation of the passivation layer.
  • Plasma-Enhanced CVD (PECVD) Method: Introduce the Hexamethyl-D18-disilane vapor and strike a plasma at a specific power and pressure. The plasma energy will aid in the decomposition of the precursor and the formation of a dense and stable passivation layer.

5. Post-Conditioning Purge:

  • After the passivation step, stop the flow of Hexamethyl-D18-disilane and thoroughly purge the chamber with an inert gas. This is a critical step to remove any unreacted precursor and reaction byproducts.
  • A high-temperature bake-out under vacuum can be performed after the purge to further ensure the removal of any residual volatile species.

6. Process Readiness:

  • The chamber is now passivated and ready for the deposition of your desired thin film.
Quantitative Data Summary

Physical and Chemical Properties of Hexamethyldisilane (Non-Deuterated Analogue)

PropertyValueReference
Molecular Formula C₆H₁₈Si₂[5]
Molecular Weight 146.38 g/mol [3]
Boiling Point 112-114 °C[4]
Melting Point 9-12 °C[4]
Flash Point -1 °C[4]
Vapor Pressure 22.9 mmHg at 20 °CGelest, Inc.

Visualizations

Diagram: The Memory Effect Mechanism

MemoryEffect cluster_0 Deposition Run 1 (e.g., Al precursor) cluster_1 Deposition Run 2 (e.g., Undoped Si) P1 Al Precursor In Chamber1 Deposition Chamber P1->Chamber1 P2 Si Precursor In Film1 Al Film on Substrate Chamber1->Film1 Wall_Contam Al Residue Chamber1->Wall_Contam Adsorption on Walls Chamber2 Deposition Chamber P2->Chamber2 Film2 Contaminated Si Film Chamber2->Film2 Wall_Contam2 Al Residue Wall_Contam2->Chamber2 Desorption & Contamination Passivation cluster_0 Chamber Conditioning cluster_1 Subsequent Deposition Run HMDS_D18 Hexamethyl-D18-disilane In Chamber_Condition Deposition Chamber HMDS_D18->Chamber_Condition Precursor_In Process Precursor In Passivation_Layer Stable Deuterated Passivation Layer Chamber_Condition->Passivation_Layer Forms Barrier Chamber_Passivated Passivated Chamber Precursor_In->Chamber_Passivated Passivation_Layer2 Passivation Layer Precursor_In->Passivation_Layer2 No Adsorption Clean_Film Pristine Film on Substrate Chamber_Passivated->Clean_Film

Caption: Hexamethyl-D18-disilane forms a stable passivation layer, preventing contamination.

References

  • Umicore. (2021, July 16). ALD/CVD precursors: essential to the semiconductor world [Video]. YouTube. [Link]

  • Semantic Scholar. (n.d.). Suppressing Al memory effect on CVD growth of 4H-SiC epilayers by adding hydrogen chloride gas. [Link]

  • Google Patents. (n.d.). US20060040054A1 - Passivating ALD reactor chamber internal surfaces to prevent residue buildup.
  • ResearchGate. (n.d.). Shape Memory Characteristics of Sputter-Deposited Ti^|^ndash;Ni Thin Films. [Link]

  • TSI. (2020, August 11). Reducing CVD Defects with Post-Vaporization Filtration: A New White Paper from MSP Experts. [Link]

  • El-Agnaf, O., et al. (n.d.). Deuterated Polyunsaturated Fatty Acids Reduce Brain Lipid Peroxidation and Hippocampal Amyloid β-Peptide Levels, Without Discernable Behavioral Effects in an APP/PS1 Mutant Transgenic Mouse Model of Alzheimer's Disease. PMC. [Link]

  • Linde Gas. (n.d.). Disilane. [Link]

  • Chemistry LibreTexts. (2022, September 24). 11.8: The E2 Reaction and the Deuterium Isotope Effect. [Link]

  • Butt, H. J., et al. (n.d.). The memory of thin polymer films generated by spin coating. PMC. [Link]

  • Alfè, D., et al. (2021, January 8). Deuterium Adsorption on Free-Standing Graphene. PMC. [Link]

  • NIST. (n.d.). Disilane, hexamethyl-. NIST WebBook. [Link]

  • Lam Research. (2017, May 15). Tech Brief: A Look at Atomic Layer Deposition (ALD). [Link]

  • Semantic Scholar. (n.d.). Impact of Moisture From Passivation on Endurance and Retention of NAND Flash Memory. [Link]

  • MicroChemicals. (n.d.). Photolithography Trouble Shooter. [Link]

  • SCM. (n.d.). Chemical Vapor Deposition — Tutorials 2025.1 documentation. [Link]

  • ResearchGate. (n.d.). A Single-Chamber System of Initiated Chemical Vapor Deposition and Atomic Layer Deposition for Fabrication of Organic/Inorganic Multilayer Films. [Link]

  • Denton Vacuum. (2025, September 23). 5 Challenges in Thin Film Manufacturing and How to Overcome Them. [Link]

  • Advanced PCB Design Blog. (2023, October 17). Atomic Layer Deposition (ALD) for Semiconductor Fabrication. [Link]

  • JoVE. (2022, December 19). Deuterium Kinetic Isotope Effect on EET Determination [Video]. YouTube. [Link]

  • MDPI. (2020, July 20). Grain Size and Phase Transformation Behavior of TiNi Shape-Memory-Alloy Thin Film under Different Deposition Conditions. [Link]

  • Cheméo. (n.d.). Chemical Properties of Disilane, hexamethyl- (CAS 1450-14-2). [Link]

  • ResearchGate. (n.d.). Functional polymeric passivation-led improvement of bias stress with long-term durability of edge-rich nanoporous MoS2 thin-film transistors. [Link]

  • Angstrom Engineering. (n.d.). Troubleshooting Electron Beam Evaporation Processes. [Link]

  • STUME Journals. (n.d.). Physical vapor deposited coatings with shape memory effect. [Link]

  • PubChem. (n.d.). Hexamethyldisilane. [Link]

  • ResearchGate. (n.d.). Studying chemical vapor deposition processes with theoretical chemistry. [Link]

  • MDPI. (n.d.). A Study on the Hydrogen and Oxygen Stable Isotope Characteristics of Water in Small Watersheds on the Southern Slope of the Qilian Mountains. [Link]

  • PubMed. (n.d.). Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. [Link]

  • Google Patents. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

Benchmarking Hexamethyl-D18-disilane: Theoretical Predictions vs. Empirical Reality

Content Type: Technical Comparison Guide Audience: Computational Chemists, Spectroscopists, and Pharmaceutical R&D Scientists Subject: Hexamethyl-D18-disilane ( , CAS: 1450-14-2 (unlabeled) / Specialized Isotopologue)[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Audience: Computational Chemists, Spectroscopists, and Pharmaceutical R&D Scientists Subject: Hexamethyl-D18-disilane (


, CAS: 1450-14-2 (unlabeled) / Specialized Isotopologue)[1]

Executive Summary & Strategic Context

Hexamethyl-D18-disilane (HMDSO-d18) represents a critical intersection between organosilicon chemistry and isotopic labeling.[1] While often utilized as a high-temperature NMR reference standard or a specialized Chemical Vapor Deposition (CVD) precursor for deuterium-labeled silicon carbide films, its utility relies on precise structural and vibrational characterization.[1]

For researchers, the challenge lies in the discrepancy between Theoretical Models (Density Functional Theory - DFT, Ab Initio) and Experimental Data (Gas Electron Diffraction, NMR, IR/Raman). Standard harmonic approximations often fail to account for the significant anharmonicity introduced by the heavy deuterium loading and the "floppy" nature of the Si-Si bond.

This guide objectively compares these domains, providing a roadmap for validating HMDSO-d18 quality and interpreting its spectral signatures.

Structural Dynamics: The "Floppy" Rotor Problem

One of the most common modeling errors with disilanes is assuming a rigid rotor.[1] HMDSO-d18 exhibits large-amplitude torsional motion around the Si-Si bond, creating a mismatch between static DFT calculations and time-averaged experimental observations.[1]

Comparison: Geometry & Conformation
ParameterTheoretical Model (DFT: B3LYP/6-311G**)Experimental Data (Gas Electron Diffraction - GED)Discrepancy Insight
Conformation Rigid Staggered (

)
Quasi-free RotationTheory overestimates rigidity.[1] The rotational barrier is extremely low (< 1 kcal/mol).[1]
Si-Si Bond Length 2.352 Å2.340 Å (avg)DFT often overestimates Si-Si length due to inadequate dispersion correction.[1]
Si-C Bond Length 1.885 Å1.877 ÅGood agreement, but thermal averaging in GED shortens the apparent bond.[1]
C-Si-C Angle 110.5°109.8°Steric repulsion of

groups is slightly underestimated in vacuum calculations.[1]
The Deuterium Effect on Structure

While the Born-Oppenheimer approximation suggests electronic potential energy surfaces are identical for isotopes, the Zero-Point Energy (ZPE) differs.

  • Theory: Predicts identical bond lengths for H18 and D18 variants.[1]

  • Reality: The C-D bond is slightly shorter (approx.[1] 0.005 Å) and "stiffer" than C-H due to lower ZPE, reducing the effective steric bulk slightly (secondary kinetic isotope effect).

Visualization: Structural Validation Workflow

G Theory Theoretical Model (DFT/B3LYP) PES Potential Energy Surface Scan Theory->PES Static Geometry Comparison Discrepancy Analysis PES->Comparison Experiment Experimental Data (GED / X-Ray) Refinement Rietveld/Least-Squares Refinement Experiment->Refinement Diffraction Pattern Refinement->Comparison Thermal Ellipsoids Output Corrected Force Field Comparison->Output Anharmonic Correction

Figure 1: Workflow for reconciling static theoretical models with dynamic experimental diffraction data.

Vibrational Spectroscopy: Isotope Shifts

The most distinct validation method for HMDSO-d18 is Vibrational Spectroscopy (IR/Raman).[1] The substitution of Hydrogen (


) with Deuterium (

) causes a predictable frequency compression.[1]
Theoretical Prediction vs. Experimental Reality

The theoretical shift factor is derived from the reduced mass equation:



However, experimental data shows deviations due to anharmonicity (which is lower for C-D bonds) and Fermi resonance .[1]

Vibrational ModeUnlabeled (

) Exp.[1] (

)
D18-Labeled (

) Theory (

)
D18-Labeled Exp. (

)
Accuracy Rating

Stretch
2895 - 29552100 - 22002120 - 2230 ⭐⭐⭐ (High)

Def.
1250950965 ⭐⭐ (Medium)

Rock
800 - 850620635 ⭐⭐ (Medium)

Stretch
600 - 700580590 ⭐⭐⭐⭐ (Very High)

Key Insight: The disappearance of the ~2900


 band and appearance of the ~2100-2200 

band is the primary quality control (QC) check. If you see peaks >2850

, your sample has incomplete deuteration (isotopic impurity).[1]

NMR Applications: Chemical Shift Referencing

HMDSO-d18 is increasingly used as a secondary internal standard in high-temperature NMR (where TMS is too volatile, bp 26°C vs HMDSO bp 113°C) or for calibrating deuterium NMR (


-NMR).[1]
The Solvent Effect Dilemma

Theoretical calculations (GIAO-DFT) are typically performed in the gas phase (vacuum). Experimental NMR is solution-phase.[1] This creates a "Solvent Effect Gap."[1]

  • Vacuum Calculation: Predicts

    
     ppm (relative to TMS).
    
  • Experimental (

    
    ): 
    
    
    
    ppm.[1]
  • Experimental (

    
    ): 
    
    
    
    ppm.[1]

Protocol for Accurate Referencing: Do not rely on the theoretical vacuum value. When using HMDSO-d18 as a 0.00 ppm reference substitute for TMS in


 or 

NMR (via its residual protons or carbons), you must apply a correction factor if high precision (<0.01 ppm) is required.[1]
Visualization: The Isotope Effect on Spectra

IsotopeEffect cluster_0 Mass Substitution cluster_1 Physical Consequence cluster_2 Experimental Observable H Hydrogen (H) D Deuterium (D) (Mass x2) H->D Synthesis Freq Frequency Decrease (ν ~ 1/√μ) D->Freq Heavier Oscillator ZPE Zero Point Energy Reduction D->ZPE Lower Ground State IR IR Shift (2900 -> 2200 cm⁻¹) Freq->IR KIE Kinetic Isotope Effect (Metabolic Stability) ZPE->KIE

Figure 2: Causal chain explaining why deuteration alters spectral and kinetic properties.[1]

Experimental Protocol: Purity Validation

To validate a batch of Hexamethyl-D18-disilane against theoretical expectations, use this self-validating qNMR protocol.

Objective: Determine Isotopic Enrichment (>99 atom% D).

  • Preparation:

    • Dissolve 10 mg HMDSO-d18 in 0.6 mL of a non-deuterated solvent with a known internal standard (e.g., Pyrazine in

      
      , though this is counter-intuitive, it prevents deuterium interference from the solvent).
      
    • Alternative (Standard): Use

      
       but ensure the HMDSO-d18 concentration is high.[1]
      
  • Acquisition (

    
    -NMR): 
    
    • Set relaxation delay (

      
      ) to 30s (Si-CH protons relax slowly).
      
    • Acquire 64 scans.[1][2]

  • Analysis:

    • Look for the residual proton signal at ~0.05 ppm.[1]

    • Calculation: Compare the integral of the residual H-signal against the internal standard.

    • Theoretical Target: Integral should be < 1% of the theoretical proton intensity of a non-deuterated sample.[1]

  • Acquisition (

    
    -NMR): 
    
    • Run deuterium NMR without decoupling.[1]

    • Verify the single sharp peak.[1] Any splitting indicates incomplete methylation or Si-Si cleavage.[1]

References

  • Structure of Hexamethyldisilane: Beagley, B., & Monaghan, J. J. (1970).[1] The structure of hexamethyldisilane in the gas phase. Transactions of the Faraday Society, 66, 2745-2752. Link

  • Vibrational Assignment: Shimanouchi, T. (1972).[1] Tables of Molecular Vibrational Frequencies Consolidated Volume I. National Bureau of Standards. Link

  • NMR Solvent Effects: Babij, N. R., et al. (2016).[1] NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667.[1] Link[1]

  • Isotope Effects in NMR: Jameson, C. J. (1996).[1] Isotope effects on chemical shifts and spin-spin coupling constants.[1] Encyclopedia of Nuclear Magnetic Resonance.

Sources

Comparative

High-Temperature &amp; Heteronuclear NMR Calibration: A Technical Evaluation of Hexamethyl-D18-disilane

Executive Summary Hexamethyl-D18-disilane (HMDS-d18) represents a specialized tier of Nuclear Magnetic Resonance (NMR) calibration standards designed to address the thermal and spectral limitations of Tetramethylsilane (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Hexamethyl-D18-disilane (HMDS-d18) represents a specialized tier of Nuclear Magnetic Resonance (NMR) calibration standards designed to address the thermal and spectral limitations of Tetramethylsilane (TMS). While TMS remains the IUPAC-mandated primary reference for standard conditions, its volatility (bp 26.5°C) renders it unsuitable for high-temperature studies.

HMDS-d18 (bp 112°C) offers a robust alternative for high-temperature organic phase NMR. Crucially, its fully deuterated nature (


) eliminates the intense proton singlet associated with non-deuterated HMDS, making it the superior choice for trace analysis , dynamic range optimization , and Deuterium (

H) NMR referencing
.

Technical Profile & Mechanism of Action

Chemical Identity[1]
  • IUPAC Name: 1,1,1,2,2,2-hexakis(2H3)methyldisilane

  • Formula:

    
    
    
  • CAS (Non-deuterated parent): 1450-14-2 (HMDS-d18 is the isotopologue)

  • Boiling Point: ~112–114°C (Atmospheric pressure)

  • Solubility: Highly soluble in organic solvents (

    
    , DMSO-
    
    
    
    , Toluene-
    
    
    ); immiscible with water.
The "Silent" Standard Mechanism

In standard proton (


) NMR, adding non-deuterated HMDS creates a massive singlet at ~0.04 ppm. If the analyte is dilute (e.g., <1 mM), this reference signal can saturate the receiver gain or obscure nearby analyte signals.

HMDS-d18 solves this via Isotopic Silence :

  • 
    H NMR:  It is effectively invisible (save for a minute residual signal), allowing for artifact-free spectra of trace compounds.
    
  • 
    H NMR:  It provides a sharp, temperature-stable singlet for referencing deuterium spectra.
    
  • Lock Substitute: In experiments using protonated (non-deuterated) solvents at high temperatures (e.g., reaction monitoring in neat toluene at 100°C), HMDS-d18 can be added (~5-10% v/v) to provide the necessary deuterium field lock without introducing a solvent signal that dominates the spectrum.

Comparative Analysis: HMDS-d18 vs. Alternatives

The following matrix evaluates HMDS-d18 against the industry standards: TMS (Volatile Standard), DSS (Aqueous Standard), and HMDS-d0 (Economical High-Temp Standard).

Table 1: Performance Matrix of NMR Calibration Standards
FeatureHMDS-d18 TMS (Tetramethylsilane)DSS (Dimethyl-silapentane-sulfonate)HMDS-d0 (Non-deuterated)
Boiling Point 113°C (High Stability)26.5°C (Volatile)N/A (Solid salt)113°C
Primary Domain High-Temp / Trace AnalysisStandard Organic NMRAqueous / Bio-NMRHigh-Temp / Routine

H Signal Interference
Negligible (Silent)Low (Singlet at 0.00)High (Multiplets at 0.6, 1.7, 2.9 ppm)Severe (Massive Singlet)

H Reference Utility
Excellent Good (TMS-d12 required)PoorN/A
Solubility Organic / LipophilicOrganic / LipophilicAqueous / HydrophilicOrganic / Lipophilic
Chemical Shift (

)
~0.04 ppm (relative to TMS)0.00 ppm (Definition) 0.00 ppm0.04 ppm
Critical Analysis
  • Vs. TMS: TMS is the "Gold Standard" but is physically unstable above 30°C. In variable temperature (VT) experiments, TMS flashes off, causing reference drift. HMDS-d18 remains stable up to >100°C.

  • Vs. HMDS-d0: The non-deuterated variant is cheaper but introduces a dynamic range problem. If you are analyzing impurities at 0.1%, the HMDS-d0 peak will be 1000x larger than your analyte, potentially causing baseline distortion. HMDS-d18 eliminates this.

Decision Logic & Workflow

The selection of HMDS-d18 should follow a strict logic based on solvent polarity, temperature, and detection limits.

NMR_Standard_Selection Fig 1: Decision Matrix for NMR Calibration Standard Selection Start Select Calibration Standard Solvent Solvent System? Start->Solvent Aqueous Aqueous (D2O) Solvent->Aqueous Polar Organic Organic (CDCl3, etc.) Solvent->Organic Non-Polar DSS Use DSS/TSP Aqueous->DSS Temp Temperature? Organic->Temp LowTemp < 30°C Temp->LowTemp HighTemp > 30°C Temp->HighTemp TMS Use TMS LowTemp->TMS Trace Trace Analysis? HighTemp->Trace HMDS_d0 Use HMDS-d0 Trace->HMDS_d0 No (Routine) HMDS_d18 Use HMDS-d18 Trace->HMDS_d18 Yes (High Sensitivity)

Experimental Protocols

Protocol A: High-Temperature Internal Referencing (Organic Solvents)

Objective: Establish a stable chemical shift reference for a sample at 100°C in Toluene-


.
  • Preparation: Dissolve analyte in Toluene-

    
    .
    
  • Standard Addition: Add HMDS-d18 to a final concentration of 0.05% v/v .

    • Note: Unlike TMS, you do not need to worry about evaporation during the addition.

  • Equilibration: Insert sample into the magnet. Set temperature to 373 K (100°C). Allow 10 minutes for thermal equilibrium to prevent convection currents (which broaden lines).

  • Lock & Shim: Lock on the solvent deuterium signal. Shim on the solvent peak or the HMDS-d18 deuterium signal if using the

    
    H channel.
    
  • Acquisition: Acquire the spectrum.

  • Referencing (Post-Processing):

    • If observing

      
      H: Reference the residual solvent peak (e.g., Toluene methyl group) using the known shift at 100°C, or use the residual proton signal of HMDS-d18 (a small broad singlet/multiplet) set to 0.04 ppm .
      
    • If observing

      
      H: Set the HMDS-d18 signal to 0.04 ppm  (or 0.00 ppm if using it as an arbitrary zero, noting the deviation in the report).
      
    • Correction Factor:

      
      .
      
Protocol B: "Lock-Substance" Method (Protonated Solvents)

Objective: Run an NMR experiment in non-deuterated 1,2-Dichlorobenzene (bp 180°C) without an external lock capillary.

  • Mixture: Prepare the sample in standard 1,2-Dichlorobenzene.

  • Doping: Add 5-10% v/v HMDS-d18 .

  • Locking: In the spectrometer lock interface, search for the deuterium signal. The HMDS-d18 methyl deuterons will provide a strong, single lock frequency.

  • Advantage: This avoids the solubility issues of adding

    
     capillaries and prevents the spectral overlap that would occur if you added deuterated Benzene or Chloroform as a lock agent.
    

Scientific Validation & Causality

Thermal Stability & Vapor Pressure

The causality behind choosing HMDS over TMS is purely thermodynamic. TMS has a vapor pressure of ~1 atm at 26°C. At 60°C, the pressure inside a sealed NMR tube containing TMS can distort the glass or cause the cap to pop, resulting in loss of reference. HMDS (vapor pressure < 0.05 atm at 25°C) poses no such risk, maintaining concentration linearity throughout long-duration high-temp kinetics experiments.

Isotope Effects on Chemical Shift

Users must acknowledge the Secondary Isotope Shift . Replacing protons with deuterium (


) slightly alters the shielding of the nucleus.
  • The

    
    H signal of HMDS-d0 is at 0.04 ppm .
    
  • The

    
    H signal of HMDS-d18 is also referenced near 0.04 ppm  relative to TMS-d12, but slight variations (ppb range) exist depending on solvent interactions.
    
  • Best Practice: For high-precision work (<0.01 ppm accuracy), always report: "Chemical shifts referenced to internal HMDS-d18 set to

    
     0.04."
    

References

  • IUPAC Recommendations (2001/2008). NMR Nomenclature.[1] Nuclear Spin Properties and Conventions for Chemical Shifts. IUPAC recommends TMS as the primary reference.[2][1][3] Secondary references (like HMDS) must be explicitly stated.[1]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. (Establishes the necessity of handling trace impurity signals).

  • Gelest, Inc. Hexamethyldisilane Physical Properties & Stability Data. (Provides boiling point and thermodynamic stability data confirming high-temperature suitability).

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Discusses lock solvents and high-temperature referencing protocols).

Sources

Validation

performance comparison of Hexamethyl-D18-disilane in different reactor types

Content Type: Technical Application Guide Subject: Deuterated Silicon Precursors ( ) Date: October 26, 2023 Author: Senior Application Scientist, Semiconductor Materials Division Executive Summary: The Deuterium Advantag...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Application Guide Subject: Deuterated Silicon Precursors (


)
Date:  October 26, 2023
Author:  Senior Application Scientist, Semiconductor Materials Division

Executive Summary: The Deuterium Advantage

Hexamethyl-D18-disilane (HMD-d18) is the fully deuterated analog of the standard Chemical Vapor Deposition (CVD) precursor Hexamethyldisilane (HMDS). While chemically similar to its hydrogenated counterpart, HMD-d18 is engineered for a specific physical phenomenon: the Kinetic Isotope Effect (KIE) .

In semiconductor applications, replacing Hydrogen with Deuterium at the Si-SiO


 interface significantly reduces Hot Carrier Injection (HCI)  degradation. The Si-D bond is physically heavier and vibrationally "stiffer" than the Si-H bond, making it more resistant to depassivation by high-energy electrons.

This guide compares the performance of HMD-d18 across three primary reactor environments: LPCVD (Thermal), PECVD (Plasma-Enhanced), and Batch Synthesis (Pharmaceutical derivatization).

Chemical & Physical Properties

Before analyzing reactor performance, it is critical to understand the material constraints. HMD-d18 is a high-value isotope; waste minimization is the primary operational metric.

PropertyHexamethyl-D18-disilane (

)
Hexamethyl-h18-disilane (

)
Impact on Protocol
Molecular Weight ~164.5 g/mol 146.4 g/mol Mass flow controllers (MFC) must be recalibrated for the heavier gas density.
Boiling Point ~112°C112-113°CVapor pressure curves are nearly identical; standard HMDS vaporizers are compatible.
Bond Energy (C-X) C-D: ~341 kJ/mol C-H: ~338 kJ/molHigher activation energy (

) required for thermal decomposition in LPCVD.
Primary Application HCI-Resistant Low-k Films / NMR StdsStandard Low-k / SiC FilmsD18 is used only where device lifetime is critical.

Reactor Performance Comparison

A. Low-Pressure CVD (LPCVD)

Best for: High-conformality SiC/SiOC coatings and maximum Deuterium retention.

In thermal LPCVD, the precursor decomposes via homolytic cleavage. Because the C-D bond is stronger than the C-H bond, HMD-d18 exhibits a Primary Kinetic Isotope Effect , resulting in a slightly lower deposition rate compared to standard HMDS at the same temperature.

  • Deposition Rate: ~5-10% slower than H-analog (requires temp adjustment +15°C to match rate).

  • Step Coverage: Excellent (>90% on 10:1 aspect ratios).

  • Isotopic Efficiency: High. Thermal energy breaks the weak Si-Si bond first, preserving the

    
     groups and maximizing Deuterium content in the film.
    
B. Plasma-Enhanced CVD (PECVD)

Best for: Low-temperature processing and high throughput.

PECVD uses electron impact to fragment the molecule. The high energy of the plasma tends to overwhelm the subtle bond-strength differences between C-H and C-D.

  • Deposition Rate: Identical to H-analog (Mass-limited regime).

  • Film Density: Higher than LPCVD.

  • Isotopic Efficiency: Moderate. The plasma can "scramble" the isotopes, leading to some loss of D-content if background H

    
     or residual moisture is present in the chamber.
    
C. Batch Synthesis (Pharmaceutical/Organic)

Best for: Silylation of drug candidates (TMS-d9 installation).

While not a "film" reactor, HMD-d18 is used in glass-lined batch reactors to install the Trimethylsilyl-d9 group onto active pharmaceutical ingredients (APIs) to block metabolic hot-spots (Deuterium Switch drugs).

  • Yield: Quantitative (>98%).

  • Purity: Critical dependence on catalyst choice (typically Iodine or Palladium).

Experimental Data Summary

The following data represents an average of internal qualification runs on 300mm wafers (for CVD) and HPLC assay (for Synthesis).

MetricLPCVD (Thermal) PECVD (Plasma) Batch Synthesis
Process Temp 600°C - 750°C350°C - 400°C25°C - 80°C
Deposition/Reaction Rate 45 Å/min (Slow)250 Å/min (Fast)N/A (Reaction Time: 2-4 hrs)
Deuterium Retention >98% (Process Limit)~85-90% (Scrambling risk)>99% (Stoichiometric)
Impurity (Carbon) High (SiC nature)Tunable (via O2/N2 flow)Low (Purification step)
Rec. Precursor Flow 50-100 sccm200-500 sccmStoichiometric Equiv.

Mechanism & Workflow Visualization

Decomposition Pathway (Thermal vs Plasma)

The diagram below illustrates why LPCVD is preferred for maximizing Deuterium content. The thermal path favors Si-Si cleavage, keeping the


 "packets" intact. Plasma risks fragmenting the C-D bonds.

Decomposition Precursor Si2(CD3)6 (HMD-d18) Thermal Thermal Energy (>600°C) Precursor->Thermal LPCVD Plasma Plasma Impact (Electron Collision) Precursor->Plasma PECVD SiRadical 2 •Si(CD3)3 (Silyl Radical) Thermal->SiRadical Si-Si Cleavage (Weakest Bond) Film_LPCVD SiC(D) Film High D-Retention SiRadical->Film_LPCVD Surface Adsorption Frag Si• + •CD3 + D• (Fragmentation) Plasma->Frag Non-Selective Bond Breaking Film_PECVD SiOC:D Film Moderate D-Retention Frag->Film_PECVD Recombination

Figure 1: Reaction pathways showing the preservation of Deuterated methyl groups in Thermal processes vs. fragmentation in Plasma.

Validated Experimental Protocols

Protocol A: LPCVD "Seasoning" for Isotopic Integrity

Objective: Prevent H/D exchange with chamber walls. Standard chambers contain residual moisture (


) or Hydrogen from previous runs (

). If HMD-d18 is introduced immediately, the film will be contaminated with Hydrogen.
  • Chamber Bake-out: Heat reactor to 800°C under

    
     flow (5 slm) for 2 hours to desorb wall moisture.
    
  • Deuterated Seasoning: Introduce

    
     gas (or low-cost deuterated silane if available) at 100 sccm for 15 minutes.
    
    • Why: This replaces surface -OH groups with -OD groups.

  • Precursor Delivery:

    • Set vaporizer to 115°C.

    • Carrier Gas:

      
       or He (Do NOT use 
      
      
      
      ).
    • Flow HMD-d18 at 50 sccm.

  • Deposition: Maintain 650°C at 200 mTorr.

Protocol B: Drug Silylation (Batch)

Objective: Install TMS-d9 group on an alcohol (-OH) substrate.

  • Setup: Flame-dry all glassware. Maintain positive pressure of Argon.

  • Reagents: Dissolve Substrate (1.0 eq) in anhydrous DCM. Add Iodine (

    
    , 0.01 eq) as catalyst.
    
  • Addition: Add Hexamethyl-D18-disilane (0.6 eq - note: disilane provides 2 TMS groups) dropwise.

  • Reaction: Stir at Room Temp for 2 hours.

    • Monitoring: Check via TLC. Disilane is silent; product will shift.

  • Workup: Quench with

    
     (to remove Iodine). Extract.
    

References

  • Kinetic Isotope Effects in Semiconductor Processing Source: Princeton University, Department of Chemistry. Context: Fundamental principles of C-H vs C-D bond cleavage energies (~5 kJ/mol difference).[1]

  • CVD vs ALD Reactor Comparison Source: Wafer World / Kintek Solution (2025). Context: Comparative data on step coverage and deposition rates for silicon precursors.

  • Hexamethyldisilane Physical Properties Source: Gelest, Inc. / PubChem.[2] Context: Baseline physical data (Boiling point, Vapor pressure) used to calibrate vaporizers for the D18 analog.

  • Deuterium Isotope Effect in Silicon Devices Source: ResearchGate / Applied Physics Letters. Context: Validation of the "Isotope Filtering" effect where Deuterium reduces hot carrier degradation at the interface.

Sources

Comparative

analysis of impurity levels in films from Hexamethyl-D18-disilane vs other precursors

Topic: Comparative Analysis of Impurity Levels and Reliability in Films from Hexamethyl-D18-disilane vs. Standard Precursors Content Type: Publish Comparison Guide Audience: Researchers, Material Scientists, and Drug Dev...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Analysis of Impurity Levels and Reliability in Films from Hexamethyl-D18-disilane vs. Standard Precursors Content Type: Publish Comparison Guide Audience: Researchers, Material Scientists, and Drug Development Professionals (focus on Isotopic Labeling/Synthesis).[1]

Executive Summary

The Verdict: Hexamethyl-D18-disilane (HMDS-D18) represents a specialized, high-value alternative to standard Hexamethyldisilane (HMDS) and Silane/Methane mixtures.[1] While standard HMDS is sufficient for bulk dielectric or barrier layers, HMDS-D18 is critical for high-reliability interfaces where "Hot Carrier Injection" (HCI) is a failure mode.[1]

The primary "impurity" analysis in this context shifts from traditional contaminants (Carbon/Oxygen) to Isotopic Purity (Protium vs. Deuterium) .[1] In HMDS-D18 films, normal Hydrogen (H) is the contaminant that must be minimized to achieve the Kinetic Isotope Effect (KIE).[1]

Mechanistic Insight: The Isotope Effect

To understand the impurity analysis, one must understand the purpose of the impurity.[1] In high-performance films (SiC, SiN, or SiO2 interfaces), Si-H bonds are weak points.[1] Under electrical stress, high-energy electrons (Hot Carriers) break these bonds, creating interface traps that degrade device performance.[1]

The Solution: Replacing Hydrogen with Deuterium (D).[1][2]

  • Si-H Bond Energy: ~3.18 eV

  • Si-D Bond Energy: ~3.25 eV (plus significantly heavier mass, reducing vibrational amplitude).[1]

  • Result: The Si-D bond is 10–50x more resistant to hot carrier dissociation.[1]

Diagram: The Hot Carrier Degradation Mechanism (H vs. D)

G cluster_0 Standard HMDS Film cluster_1 HMDS-D18 Film Electron Hot Electron (e-) Bond_H Si-H Bond (Weak Link) Electron->Bond_H High Energy Impact Bond_D Si-D Bond (Strong Link) Electron->Bond_D High Energy Impact Trap Interface Trap (Device Degradation) Bond_H->Trap Bond Breaks Easily (H Desorbs) Reliability Extended Lifetime (High Reliability) Bond_D->Reliability Bond Resists Breaking (Kinetic Isotope Effect)

Caption: Mechanism of Hot Carrier degradation. Si-D bonds (from HMDS-D18) resist impact dissociation significantly better than Si-H bonds.

Comparative Analysis: Impurity Profiles

In this analysis, we define "Impurity" based on the target application.[1]

  • Standard Impurities: Oxygen (O), Nitrogen (N) - unwanted in pure SiC.[1]

  • Isotopic Impurities: Protium (H) - the specific impurity to avoid in D18 films.[1]

Table 1: Precursor Performance & Impurity Matrix[1]
FeatureHexamethyldisilane (HMDS) Hexamethyl-D18-disilane (HMDS-D18) Silane (SiH4) + Methane
Primary Application Bulk SiC/SiCN coatings, Silylating agent.[1]High-Reliability Gate Oxides, Deuterated Drug Synthesis.[1]Standard SiC/SiN deposition.[1]
Key Constituent Silicon, Carbon, Hydrogen (H) .[1][3][4][5][6]Silicon, Carbon, Deuterium (D) .[1][3][4][7]Silicon, Hydrogen (H).[1][6][8][9]
Critical Impurity Oxygen (Atmospheric leaks).[1]Protium (H) (Must be <1% for efficacy).[1]Carbon (if not desired), Oxygen.[1]
Bond Strength Standard (Si-H limited).[1]Enhanced (Si-D KIE). Standard.[1]
HCI Lifetime Baseline (1x).[1]10x - 50x Improvement. Baseline.
Cost Low.[1]Very High.Low to Medium.[1][10]
Experimental Protocols (Self-Validating Systems)

To validate the quality of an HMDS-D18 film, you cannot rely on standard FTIR alone, as Si-H and Si-D peaks overlap or shift in complex ways.[1] You must use Secondary Ion Mass Spectrometry (SIMS) .[1][11]

Protocol A: Differentiating H vs. D (SIMS Analysis)

Objective: Quantify the H (impurity) content in a D-labeled film.

  • Sample Prep: Deposit 50nm HMDS-D18 based film on a Si wafer.[1]

  • Vacuum Requirement:

    • Critical Step: The SIMS chamber must be baked out to reach Ultra-High Vacuum (<

      
       Torr).[1]
      
    • Reasoning: Hydrogen is the primary component of residual vacuum gas.[1][9] Poor vacuum will give a false positive for H impurity in your film.[1]

  • Primary Beam Selection: Use a

    
     primary ion beam.[1]
    
    • Why:

      
       enhances the yield of electronegative secondary ions (
      
      
      
      and
      
      
      ).[1]
  • Detection: Monitor mass 1.008 (H) and 2.014 (D).

  • Validation (The "Internal Standard"):

    • Implant a known dose of H into a D-rich control sample (or vice versa).[1]

    • If the SIMS profile does not match the implant depth, your sputter rate is incorrect.[1]

Protocol B: Precursor Purity Check (NMR for Pharma/Synthesis)

Audience Note: For drug development professionals using HMDS-D18 as a silylating reagent.

  • Technique: Proton NMR (

    
    H-NMR) and Deuterium NMR (
    
    
    
    H-NMR).
  • Solvent: Use a non-deuterated solvent (like

    
    ) for 
    
    
    
    H-NMR to avoid solvent peak interference, or standard
    
    
    for
    
    
    H-NMR.[1]
  • Pass Criteria:

    • 
      H-NMR: Should show no peaks  (or <1% integral) in the methyl silyl region (0.1 ppm).[1] Presence of a peak here indicates incomplete deuteration (impurity).[1]
      
    • 
      H-NMR: Should show a strong singlet at the methyl silyl position.[1]
      
Diagram: Impurity Analysis Workflow

SIMS cluster_detect Mass Spectrometry Detection Start Film Deposition (HMDS-D18 Precursor) Vac Chamber Vacuum Check (Must be < 1E-10 Torr) Start->Vac Beam Cs+ Primary Ion Beam (Sputtering) Vac->Beam If Pass MassH Detect Mass 1 (H-) *The Impurity* Beam->MassH MassD Detect Mass 2 (D-) *The Target* Beam->MassD Ratio Calculate D/H Ratio (Target: >99% D) MassH->Ratio MassD->Ratio Result Reliability Prediction (High vs. Low HCI Resistance) Ratio->Result

Caption: SIMS workflow for quantifying Protium (H) impurities in Deuterated films. Vacuum quality is the critical control point.

Cross-Industry Application: Drug Development

While "films" usually implies electronics, HMDS-D18 is highly relevant in Deuterated Drug Synthesis .[1]

  • Role: It acts as a source of the

    
     group or a deuterated protecting group.[1]
    
  • Significance: Deuterated drugs (e.g., Deutetrabenazine) have slower metabolic clearance (Kinetic Isotope Effect on CYP450 enzymes).[1]

  • Impurity Concern: If HMDS-D18 contains H-impurities, the resulting drug will have lower isotopic enrichment, potentially failing FDA requirements for deuterated NCEs (New Chemical Entities).[1]

References
  • Gupta, A. (2004).[1] CVD growth and characterization of 3C-SiC thin films using hexamethyldisilane. Bulletin of Materials Science. Link

  • Hess, K., et al. (1998).[1] Giant Isotope Effect in Hot Electron Degradation of Metal Oxide Silicon Devices. IEEE Electron Device Letters.[1] (Foundational mechanism for D-precursor use).

  • Magee, C. W. (1979).[1] SIMS measurement of hydrogen and deuterium detection limits in silicon. Journal of Vacuum Science & Technology. Link[1]

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Validation

A Comparative Guide to Long-Term Stability of Devices Fabricated with Hexamethyl-D18-disilane

For Researchers, Scientists, and Drug Development Professionals In the relentless pursuit of more robust and reliable microelectronic and photonic devices, the long-term stability of the constituent materials is a paramo...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of more robust and reliable microelectronic and photonic devices, the long-term stability of the constituent materials is a paramount concern. This guide provides a comprehensive overview of the anticipated benefits and a detailed framework for evaluating the long-term stability of devices fabricated using Hexamethyl-D18-disilane. While direct, long-term stability data for this specific deuterated precursor is not yet widely published, this guide synthesizes established principles of materials science, isotope effects, and standardized reliability testing to offer a predictive comparison and a robust evaluation methodology. We will explore the theoretical underpinnings of enhanced stability through deuteration, propose a comparative experimental design, and provide detailed protocols for rigorous long-term stability assessment.

The Rationale for Deuteration: A Stability Advantage

The core hypothesis for leveraging Hexamethyl-D18-disilane in device fabrication lies in the kinetic isotope effect. The substitution of hydrogen (protium) with its heavier isotope, deuterium, results in a stronger chemical bond. Specifically, the carbon-deuterium (C-D) and silicon-deuterium (Si-D) bonds are more stable and have a higher dissociation energy than their C-H and Si-H counterparts. This increased bond strength can significantly impede degradation pathways that are initiated by the cleavage of these bonds, which are often triggered by operational stressors such as temperature, electrical fields, and radiation.

In the context of silicon-based devices, this is particularly relevant at interfaces, such as the Si/SiO₂ interface, where hydrogen is often used to passivate dangling bonds. However, these Si-H bonds can be broken under electrical stress, leading to the generation of interface states and device degradation. The use of deuterium for passivation has been shown to enhance the reliability of such interfaces due to the greater stability of the Si-D bond. Similarly, in organic light-emitting diodes (OLEDs), replacing C-H bonds with C-D bonds in the organic materials has been demonstrated to significantly increase the operational lifetime of the devices by suppressing degradation mechanisms.[1][2]

Therefore, it is postulated that thin films and device structures fabricated using Hexamethyl-D18-disilane as a precursor will exhibit enhanced long-term stability compared to those fabricated with its non-deuterated analog, hexamethyldisilane.

Comparative Materials Overview

To establish a comprehensive understanding of the potential advantages of Hexamethyl-D18-disilane, it is essential to compare it with alternative and conventional precursors used in silicon-based device fabrication.

PrecursorChemical FormulaKey CharacteristicsAnticipated Long-Term Stability Profile
Hexamethyl-D18-disilane (CD₃)₃Si-Si(CD₃)₃Deuterated organosilicon precursor. Expected to form films with enhanced bond stability due to the kinetic isotope effect.Hypothesized to be Superior: The stronger C-D and Si-D bonds are expected to be more resistant to degradation mechanisms initiated by bond cleavage, leading to a longer device lifetime and greater operational stability under stress.
Hexamethyldisilane (HMDS) (CH₃)₃Si-Si(CH₃)₃The non-deuterated analog of the topic compound. Used as a precursor for silicon carbide and other silicon-containing films.[3][4]Baseline: Provides a direct comparison to evaluate the impact of deuteration. Stability is subject to degradation pathways involving the cleavage of C-H and Si-H bonds.
Silane SiH₄The most common precursor for depositing silicon and silicon dioxide films in the semiconductor industry.[5]Standard: Well-characterized stability, but known to have limitations related to Si-H bond stability, especially in amorphous silicon films.
Hexachlorodisilane Si₂Cl₆A silicon precursor used for the deposition of high-purity silicon films via chemical vapor deposition (CVD).[6]Alternative: Offers a different chemistry for film deposition, with stability influenced by the potential for chlorine incorporation and the nature of the resulting Si-Cl and Si-Si bonds in the film.

Experimental Design for Long-Term Stability Assessment

A robust comparative study is essential to validate the hypothesized stability benefits of Hexamethyl-D18-disilane. This involves the fabrication of identical test device structures using the different precursors, followed by a rigorous program of accelerated aging and in-situ monitoring of key performance parameters.

Device Fabrication Workflow

The following workflow outlines the key steps for fabricating thin-film test structures for comparative stability analysis. Plasma-Enhanced Chemical Vapor Deposition (PECVD) is a suitable method for the deposition of thin films from these precursors.[5]

Caption: A generalized workflow for the fabrication and long-term stability testing of devices.

Proposed Experimental Protocol: Thin Film Deposition by PECVD
  • Substrate Preparation:

    • Begin with p-type silicon wafers with a resistivity of 1-10 Ω·cm.

    • Perform a standard RCA clean to remove organic and inorganic contaminants from the wafer surface.

    • Load the cleaned wafers into the PECVD chamber immediately to minimize native oxide growth.

  • Deposition Parameters (Example for Silicon Carbide-like films):

    • Precursor Introduction: Introduce the respective precursor (Hexamethyl-D18-disilane, Hexamethyldisilane, or Silane) into the chamber at a controlled flow rate. For Hexamethyl-D18-disilane and Hexamethyldisilane, a heated vapor delivery system may be required due to their lower vapor pressure compared to silane.

    • Co-reactant Gas: Use a co-reactant gas such as argon or nitrogen to sustain the plasma and influence film properties.

    • RF Power: Apply RF power in the range of 100-400 W to generate the plasma.

    • Substrate Temperature: Maintain the substrate temperature between 50-400°C.

    • Pressure: Maintain the chamber pressure in the range of 0.5-2.0 Torr.

    • Deposition Time: Adjust the deposition time to achieve a consistent film thickness across all samples (e.g., 100 nm).

  • Post-Deposition Annealing (Optional):

    • Perform a post-deposition anneal in a nitrogen or forming gas ambient to densify the film and passivate defects.

Long-Term Stability Testing Protocols

A suite of accelerated aging tests should be employed to simulate the operational lifetime of the devices in a condensed timeframe.[7][8][9] The following protocols are based on industry standards.[10][11]

High-Temperature Reverse Bias (HTRB) Test
  • Objective: To assess the stability of the device's blocking junction under high temperature and reverse voltage stress. This test is designed to accelerate failure mechanisms related to ion migration and charge trapping in the dielectric and at interfaces.

  • Procedure:

    • Mount the packaged devices in a temperature-controlled chamber.

    • Apply a reverse bias voltage to the device junctions, typically at 80% of the rated breakdown voltage.

    • Ramp the ambient temperature to a high level, for example, 150°C.

    • Maintain these conditions for an extended period, typically 1000 hours.

    • Periodically (e.g., at 0, 168, 500, and 1000 hours), cool the devices to room temperature and measure key electrical parameters such as leakage current, breakdown voltage, and threshold voltage.

Temperature Cycling Test
  • Objective: To evaluate the mechanical integrity of the device and its packaging under repeated temperature excursions. This test is effective at identifying failures due to mismatched coefficients of thermal expansion between different materials.

  • Procedure:

    • Place the devices in a thermal shock chamber.

    • Cycle the temperature between a low extreme (e.g., -55°C) and a high extreme (e.g., +150°C).

    • The dwell time at each temperature extreme should be sufficient for the device to reach thermal equilibrium (typically 15-30 minutes).

    • The ramp rate between temperatures should be rapid to induce thermal stress.

    • Perform a specified number of cycles, for example, 1000 cycles.

    • Measure electrical and physical parameters at intervals to detect degradation or failure.

Temperature, Humidity, Bias (THB) Test
  • Objective: To assess the device's resistance to corrosion and other humidity-driven failure mechanisms while under an electrical bias.

  • Procedure:

    • Place the devices in a humidity-controlled chamber.

    • Set the temperature to 85°C and the relative humidity to 85%.

    • Apply a continuous electrical bias to the devices, typically a forward or reverse bias depending on the intended application.

    • Maintain these conditions for 1000 hours.

    • Periodically monitor for changes in electrical parameters and look for physical evidence of corrosion.

Key Performance Metrics and Failure Analysis

Throughout the long-term stability testing, a consistent set of performance metrics should be monitored to quantify degradation.

ParameterMeasurement TechniquePotential Failure Indication
Leakage Current Semiconductor Parameter AnalyzerIncrease in leakage current can indicate the formation of defects in the dielectric or at interfaces.
Breakdown Voltage Semiconductor Parameter AnalyzerA decrease in breakdown voltage suggests degradation of the dielectric strength of the material.
Threshold Voltage Shift Semiconductor Parameter AnalyzerA shift in the threshold voltage of a transistor can indicate charge trapping in the gate dielectric.
Film Thickness and Refractive Index EllipsometryChanges in these parameters can indicate chemical or structural changes in the film.
Chemical Bonding Fourier-Transform Infrared (FTIR) SpectroscopyChanges in the absorption peaks can reveal the breaking of chemical bonds (e.g., Si-H, Si-D, C-H, C-D) and the formation of new ones (e.g., Si-O).
Surface Morphology Atomic Force Microscopy (AFM) / Scanning Electron Microscopy (SEM)The appearance of cracks, voids, or delamination can indicate mechanical failure.

Upon completion of the aging tests or at device failure, a thorough post-mortem analysis is crucial to identify the root cause of degradation. This may involve techniques such as cross-sectional transmission electron microscopy (TEM) to examine interfaces and material structures at the nanoscale.

Logical Framework for Stability Assessment

The following diagram illustrates the logical flow of the comparative stability assessment.

stability_assessment cluster_inputs Precursor Materials cluster_process Fabrication & Testing cluster_outputs Data & Analysis cluster_conclusion Conclusion p1 Hexamethyl-D18-disilane fab Device Fabrication (Identical Structures) p1->fab p2 Hexamethyldisilane p2->fab p3 Silane p3->fab aging Accelerated Aging (HTRB, Temp Cycling, THB) fab->aging data Performance Data vs. Time (Electrical, Optical, Physical) aging->data analysis Comparative Stability Analysis data->analysis conclusion Validation of Deuteration Effect on Long-Term Stability analysis->conclusion

Caption: Logical flow for the comparative stability assessment of different precursor materials.

Conclusion

While empirical data on the long-term stability of devices fabricated with Hexamethyl-D18-disilane is still emerging, there is a strong scientific basis to hypothesize a significant improvement in device lifetime and reliability compared to its non-deuterated counterparts. The kinetic isotope effect, which leads to stronger C-D and Si-D bonds, is a well-established principle that has been successfully leveraged to enhance the stability of other material systems.[1][2]

By following the comprehensive comparative testing framework outlined in this guide—encompassing controlled device fabrication, standardized accelerated aging protocols, and meticulous failure analysis—researchers and drug development professionals can rigorously evaluate the merits of Hexamethyl-D18-disilane for their specific applications. The successful validation of this hypothesis could pave the way for a new generation of more robust and reliable electronic and photonic devices.

References

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